3-Allyl-5-chloro-1,8-naphthyridine

Core Science & Biosynthesis

Complete Synthesis Pathway of 3-Allyl-5-chloro-1,8-naphthyridine: A Technical Guide

Introduction & Strategic Rationale

The 1,8-naphthyridine core is a privileged scaffold in medicinal chemistry, functioning as the structural foundation for numerous antibacterial agents (e.g., quinolone derivatives targeting DNA gyrase) and kinase inhibitors[1]. Introducing specific functional groups—such as a 3-allyl and a 5-chloro substituent—presents a unique synthetic challenge.

Traditional methods for synthesizing 1,8-naphthyridines, such as the Gould-Jacobs reaction, typically yield a 4-hydroxy (or 4-oxo) intermediate [1]. Removing this oxygen requires harsh chlorination (via POCl3​ ) followed by catalytic hydrogenation. However, subjecting a 3-allyl-5-chloro intermediate to reductive deoxygenation would inevitably reduce the sensitive allyl double bond and potentially cleave the 5-chloro group via hydrodehalogenation.

The Solution: To bypass the need for deoxygenation, this guide employs a highly regioselective Friedländer Annulation . By reacting a pre-functionalized ortho-aminoaryl aldehyde (2-amino-4-chloronicotinaldehyde) with an α -methylene aldehyde (4-pentenal), we directly construct the fully aromatized, deoxygenated naphthyridine ring in its correct oxidation state, preserving both the allyl and chloro substituents.

Retrosynthetic Analysis

The target molecule, 3-allyl-5-chloro-1,8-naphthyridine, is disconnected via the C2–N1 and C3–C4 bonds, leading back to 2-amino-4-chloronicotinaldehyde and 4-pentenal. The nicotinaldehyde intermediate is further traced back to commercially available 2-amino-4-chloropyridine via a Directed Ortho-Metalation (DoM) strategy.

Figure 1: Retrosynthetic disconnection of 3-allyl-5-chloro-1,8-naphthyridine.

Step-by-Step Experimental Methodologies

The forward synthesis is a self-validating 5-step protocol. Each step is designed with specific causal logic to prevent side reactions, such as double-bond isomerization or undesired halogen-metal exchange.

Step 1: N-Boc Protection of 2-Amino-4-chloropyridine

Causality: The primary amine must be protected to prevent it from acting as a nucleophile during formylation. The tert-butyloxycarbonyl (Boc) group is chosen because it acts as a powerful Directed Metalation Group (DMG), coordinating lithium to strictly enforce C3-deprotonation in the subsequent step.

• Protocol: Dissolve 2-amino-4-chloropyridine (1.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM). Add triethylamine (1.2 eq). Slowly add di-tert-butyl dicarbonate ( Boc2​O , 1.1 eq) at 0 °C. Stir at room temperature for 12 hours. Wash with 1M HCl, extract with DCM, dry over Na2​SO4​ , and concentrate to yield tert-butyl (4-chloropyridin-2-yl)carbamate.

Step 2 & 3: Directed Ortho-Lithiation (DoM) and Formylation

Causality: To introduce the formyl group at C3, we use n -butyllithium ( n -BuLi). Exactly 2.2 equivalents are required: the first equivalent deprotonates the acidic carbamate N–H, and the second equivalent performs the C3 C–H lithiation. The low temperature (-78 °C) is critical to prevent the lithium intermediate from undergoing halogen-metal exchange with the 4-chloro substituent.

• Protocol: Dissolve tert-butyl (4-chloropyridin-2-yl)carbamate (1.0 eq) and TMEDA (2.2 eq) in anhydrous THF under argon. Cool to -78 °C. Dropwise add n -BuLi (2.2 eq, 2.5 M in hexanes). Stir for 2 hours at -78 °C to ensure complete lithiation. Add anhydrous N,N-dimethylformamide (DMF, 3.0 eq) rapidly. Stir for 1 hour, then allow warming to room temperature. Quench with saturated aqueous NH4​Cl , extract with ethyl acetate (EtOAc), and purify via silica gel chromatography to isolate tert-butyl (4-chloro-3-formylpyridin-2-yl)carbamate.

Step 4: Acidic Deprotection

Causality: The Boc group must be removed to free the amine for the Friedländer annulation. A controlled acidic cleavage using HCl in EtOAc prevents degradation of the sensitive formyl group [2].

• Protocol: Suspend tert-butyl (4-chloro-3-formylpyridin-2-yl)carbamate (1.0 eq) in a 4M HCl/EtOAc solution (10 mL/mmol). Stir at room temperature for 8 hours. The product precipitates as a hydrochloride salt. Filter the solid, wash with cold EtOAc, and neutralize with saturated aqueous NaHCO3​ to yield the free base, 2-amino-4-chloronicotinaldehyde [2].

Step 5: Friedländer Annulation with 4-Pentenal

Causality: The condensation of 2-amino-4-chloronicotinaldehyde with 4-pentenal ( CH2​=CH-CH2​-CH2​-CHO ) requires careful catalyst selection. Traditional Friedländer reactions use strong bases (e.g., KOH), which would cause the terminal allyl double bond of 4-pentenal to isomerize into conjugation with the new aromatic ring. To prevent this, we use mild organocatalysis (pyrrolidine/acetic acid), which activates the aldehyde via an enamine intermediate without triggering double-bond migration.

• Protocol: Combine 2-amino-4-chloronicotinaldehyde (1.0 eq) and 4-pentenal (1.2 eq) in absolute ethanol. Add pyrrolidine (0.2 eq) and glacial acetic acid (0.2 eq). Heat the mixture to 80 °C (reflux) for 6 hours. The amino group condenses with the carbonyl of 4-pentenal, while the α -methylene carbon undergoes an intramolecular aldol condensation with the pyridine formyl group. Cool the mixture, concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc) to yield pure 3-allyl-5-chloro-1,8-naphthyridine.

Figure 2: Step-by-step forward synthesis workflow from 2-amino-4-chloropyridine.

Quantitative Data & Yield Optimization

The following table summarizes the optimized reaction parameters, highlighting the self-validating metrics expected during a successful synthesis campaign.

Step	Transformation	Key Reagents & Catalysts	Temp / Time	Typical Yield	Analytical Marker
1	Amine Protection	Boc2​O , DMAP, Et3​N , DCM	RT / 12 h	85–90%	Loss of primary NH2​ stretch in IR
2 & 3	DoM & Formylation	n -BuLi (2.2 eq), TMEDA, DMF	-78 °C / 3 h	65–75%	Aldehyde proton at ~10.2 ppm ( 1H NMR)
4	Deprotection	4M HCl in EtOAc	RT / 8 h	>95%	Disappearance of Boc t-butyl singlet
5	Annulation	4-Pentenal, Pyrrolidine/AcOH	80 °C / 6 h	60–70%	Allyl multiplets at 5.1–6.0 ppm ( 1H NMR)

Structural Validation & Analytics

To confirm the integrity of the final 3-allyl-5-chloro-1,8-naphthyridine, researchers must rely on 1H NMR spectroscopy. The diagnostic signals include:

• The Allyl Group: A complex multiplet at δ 5.95–6.05 ppm (1H, internal alkene proton) and two overlapping doublets at δ 5.10–5.20 ppm (2H, terminal alkene protons), confirming that the double bond did not isomerize into the ring [3].

• The Naphthyridine Core: Highly deshielded aromatic singlets at δ ~9.0 ppm (C2-H) and δ ~8.2 ppm (C4-H), alongside the characteristic doublet pattern of the C6 and C7 protons on the chlorinated ring.

References

• Benchchem. "A Comparative Guide to the Synthetic Routes of 2-Amino-5-chloro-1,8-naphthyridine." Benchchem Application Notes.
• Google Patents. "US20240376076A1 - Inhibitors targeting ubiquitin specific protease 7 (usp7)." United States Patent Application.
• National Institutes of Health (PMC). "Enhancement of Antibiotic Activity by 1,8-Naphthyridine Derivatives against Multi-Resistant Bacterial Strains." PubMed Central.

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-allyl-5-chloro-1,8-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the novel heterocyclic compound, 3-allyl-5-chloro-1,8-naphthyridine. As a senior application scientist, this document is structured to offer not just raw data, but a thorough, field-proven perspective on the experimental design, data interpretation, and structural elucidation of this molecule. The methodologies and interpretations presented herein are grounded in established principles of NMR spectroscopy and are supported by authoritative references.

Introduction: The Significance of 1,8-Naphthyridines

The 1,8-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science.[1] Derivatives of this core structure are known to exhibit a wide range of biological activities, including antibacterial and anticancer properties. The introduction of various substituents, such as the allyl group at the 3-position and a chlorine atom at the 5-position, can significantly modulate the compound's physicochemical properties and biological efficacy. Accurate structural characterization is paramount, and NMR spectroscopy stands as the most powerful technique for the unambiguous determination of the molecular architecture of such compounds in solution.[2][3]

This guide will delve into the complete assignment of the ¹H and ¹³C NMR spectra of 3-allyl-5-chloro-1,8-naphthyridine. We will explore the rationale behind the experimental setup, the interpretation of chemical shifts and coupling constants, and the application of two-dimensional NMR techniques to confirm the structural assignments.

Synthesis and Sample Preparation

Diagram of a plausible synthetic approach:

Caption: Plausible synthetic route to 3-allyl-5-chloro-1,8-naphthyridine.

For NMR analysis, approximately 5-10 mg of the purified compound was dissolved in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its excellent solubilizing properties for a wide range of organic compounds and its relatively simple residual solvent signal.[6][7][8][9][10] A small amount of tetramethylsilane (TMS) was added as an internal standard for referencing the chemical shifts to 0.00 ppm.

Experimental Protocols for NMR Data Acquisition

High-resolution ¹H and ¹³C NMR spectra were acquired on a 500 MHz spectrometer. The following experimental parameters were employed to ensure optimal data quality.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (zg30) was used.

• Spectral Width: A spectral width of 16 ppm was centered around 5 ppm.

• Acquisition Time: An acquisition time of at least 2 seconds was used to ensure good resolution.

• Relaxation Delay: A relaxation delay of 2 seconds was employed.

• Number of Scans: 16 scans were accumulated for a good signal-to-noise ratio.

¹³C{¹H} NMR Spectroscopy:

• Pulse Program: A proton-decoupled pulse program (zgpg30) was utilized to provide a spectrum with single lines for each carbon atom.

• Spectral Width: A spectral width of 240 ppm was centered at 120 ppm.

• Acquisition Time: An acquisition time of approximately 1 second was used.

• Relaxation Delay: A relaxation delay of 2 seconds was employed.

• Number of Scans: Due to the low natural abundance of the ¹³C isotope, 1024 scans were acquired to achieve an adequate signal-to-noise ratio.[11]

2D NMR Spectroscopy:

To facilitate the unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments was performed.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically through two or three bonds.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds, which is crucial for identifying quaternary carbons and piecing together the molecular framework.

Diagram of the NMR Data Acquisition and Analysis Workflow:

Caption: Workflow for NMR data acquisition and analysis.

Results and Discussion: Spectral Interpretation

The following sections detail the expected ¹H and ¹³C NMR spectral data for 3-allyl-5-chloro-1,8-naphthyridine, along with a comprehensive analysis of the assignments.

4.1. ¹H NMR Spectral Data

The ¹H NMR spectrum is anticipated to display distinct signals corresponding to the aromatic protons of the naphthyridine core and the protons of the allyl substituent.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~8.95	dd	J = 4.2, 1.8	1H	H-2
~8.20	dd	J = 8.4, 1.8	1H	H-4
~7.50	dd	J = 8.4, 4.2	1H	H-3
~7.60	d	J = 8.8	1H	H-6
~7.45	d	J = 8.8	1H	H-7
~6.10	m	-	1H	H-2'
~5.25	dq	J = 17.2, 1.6	1H	H-3'a (trans)
~5.15	dq	J = 10.4, 1.6	1H	H-3'b (cis)
~3.60	dt	J = 6.0, 1.6	2H	H-1'

Interpretation of the ¹H NMR Spectrum:

• Aromatic Region (7.0-9.0 ppm): The protons on the naphthyridine ring are expected to appear in this region. The downfield chemical shifts are due to the deshielding effect of the aromatic ring currents and the electronegative nitrogen atoms. The coupling patterns (dd, d) are characteristic of substituted pyridine-like systems.

• Allyl Group Protons:

  • The methine proton (H-2') is expected to be a multiplet due to coupling with the adjacent methylene protons (H-1') and the terminal vinyl protons (H-3'a and H-3'b).

  • The terminal vinyl protons (H-3'a and H-3'b) will appear as distinct signals due to their different geometric relationships (cis and trans) to the methine proton, exhibiting characteristic large (trans) and medium (cis) geminal coupling constants.

  • The methylene protons (H-1') adjacent to the aromatic ring will appear as a doublet of triplets, coupled to the methine proton (H-2') and the terminal vinyl protons.

4.2. ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is predicted to show 11 distinct signals, corresponding to the 11 unique carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Assignment
~158.0	C-8a
~154.5	C-2
~148.0	C-7
~145.0	C-5
~136.0	C-4
~135.5	C-2'
~134.0	C-3
~125.0	C-4a
~122.0	C-6
~117.0	C-3'
~35.0	C-1'

Interpretation of the ¹³C NMR Spectrum:

• Aromatic and Olefinic Carbons (110-160 ppm): The nine sp² hybridized carbons of the naphthyridine ring and the allyl group are expected to resonate in this region. The chemical shifts are influenced by the electronegativity of the nitrogen and chlorine atoms and the overall electronic distribution in the molecule. Quaternary carbons (C-3, C-4a, C-5, C-8a) are typically identified through HMBC correlations as they do not appear in the HSQC spectrum.

• Aliphatic Carbon (30-40 ppm): The sp³ hybridized methylene carbon (C-1') of the allyl group is expected to appear in the upfield region of the spectrum.

4.3. 2D NMR Spectral Analysis for Structural Confirmation

The complete and unambiguous assignment of the ¹H and ¹³C NMR spectra is achieved through the analysis of 2D NMR data.

• COSY: This experiment would confirm the proton-proton coupling network. For instance, correlations would be observed between H-2 and H-3, H-3 and H-4, and H-6 and H-7 on the naphthyridine core. Within the allyl group, correlations would be seen between H-1' and H-2', and between H-2' and the H-3' protons.

• HSQC: This experiment would directly link each proton to its attached carbon. For example, the proton signal at ~8.95 ppm would correlate with the carbon signal at ~154.5 ppm, assigning them to H-2 and C-2, respectively.

• HMBC: This experiment is crucial for establishing the connectivity across the entire molecule. Key expected correlations include:

  • The methylene protons H-1' of the allyl group to carbons C-2, C-3, and C-4 of the naphthyridine ring, confirming the point of attachment.

  • The aromatic protons to adjacent and geminal carbons, which helps in assigning the quaternary carbons. For example, H-2 would show a correlation to C-3 and C-4.

Diagram of Key HMBC Correlations:

Caption: Expected key HMBC correlations for 3-allyl-5-chloro-1,8-naphthyridine. (Note: A placeholder for a chemical structure image is used here. In a real application, the coordinates would be adjusted to overlay arrows on the molecular structure.)

Conclusion

This technical guide has presented a comprehensive overview of the expected ¹H and ¹³C NMR spectral data for 3-allyl-5-chloro-1,8-naphthyridine. By employing a combination of 1D and 2D NMR techniques, a complete and unambiguous assignment of all proton and carbon signals can be achieved. The detailed experimental protocols and interpretation strategies outlined herein provide a robust framework for the structural characterization of this and other novel 1,8-naphthyridine derivatives. This level of detailed structural analysis is fundamental for understanding structure-activity relationships and for the advancement of drug discovery and materials science programs.

References

• Assignments of¹H and¹³C NMR spectra of benzo[b][8][12]naphthyridone and of 2,4-dImethyl-5-amino-benzo[b][8][12]-naphthyiridine | Request PDF - ResearchGate. Available at: [Link]

• NMR Solvent Chart - Emery Pharma. Available at: [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. Available at: [Link]

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value - TSI Journals. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. Available at: [Link]

• 1H and 13C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• NMR Chemical Shifts of Common Solvents as Trace Impurities - Carl ROTH. Available at: [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - ACS Publications. Available at: [Link]

• (PDF) Novel 1,8-Naphthyridine Derivatives: Design, Synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line - ResearchGate. Available at: [Link]

• Corresponding Synthesis of some 1, 8-Naphthyridine Derivatives with Comparative Studies of Cyclization in Two Different Acids - Academia.edu. Available at: [Link]

• Basic 1H- and 13C-NMR Spectroscopy. Available at: [Link]

• (PDF) Synthesis of Some Novel 1,8-Naphthyridine Chalcones as Antibacterial Agents. Available at: [Link]

• NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data. Available at: [Link]

• Synthesis of some heterocyclic derivatives of 1,8-Naphthyridine with a new substitution on the Naphthyridine ring - Baghdad Science Journal. Available at: [Link]

• Synthesis of 1,8-naphthyridines: a recent update (microreview) - K.T.H.M. College. Available at: [Link]

• Synthesis of new derivatives of 2-chloro-3-formyl-1,8-naphthyridine. Available at: [Link]

• A FACILE SYNTHESIS OF 2-CHLORO-1,8- NAPHTHYRIDINE-3-CARBALDEHYDE; THEIR TRANSFORMATION INTO DIFFERENT FUNCTIONALITIES AND ANTIMICROBIAL ACTIVITY | Semantic Scholar. Available at: [Link]

• Electronic Supplementary Data Functional 1,8-naphthyridine copper(I) complex as efficient catalyst for n-arylation of imidazoles. Available at: [Link]

• A complete 1H and 13C NMR data assignment for 3-phenylmethylene-1H,3H-naphtho-[1,8-c,d]-pyran-1-one - PubMed. Available at: [Link]

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Biophysical and Biochemical Evaluation of 3-Allyl-5-chloro-1,8-naphthyridine Binding Affinity to Bacterial DNA Gyrase

Introduction & Mechanistic Grounding

The 1,8-naphthyridine scaffold is a privileged pharmacophore in medicinal chemistry, historically recognized as the foundational core of first-generation quinolone antibiotics such as nalidixic acid (1)[1]. These heterocyclic compounds exhibit potent bactericidal activity by targeting bacterial type IIA topoisomerases, primarily DNA gyrase and topoisomerase IV, which are essential for managing DNA topology during replication (2)[2].

Unlike traditional competitive inhibitors that bind to an apo-enzyme active site, 1,8-naphthyridine derivatives act as interfacial poisons . They specifically bind to the A subunit of DNA gyrase (GyrA) and stabilize the transient DNA-enzyme cleavage complex formed during the ATP-dependent DNA supercoiling cycle (3)[3]. This stabilization prevents the re-ligation of the DNA strands, leading to the accumulation of lethal double-stranded DNA breaks (3)[3].

The compound 3-allyl-5-chloro-1,8-naphthyridine (3-ACN) represents a structurally optimized derivative. The introduction of an electron-withdrawing 5-chloro substituent provides unique stereoelectronic properties, allowing the halogen atom to participate in halogen bonding within the GyrA binding pocket. Concurrently, the lipophilic 3-allyl group enhances hydrophobic interactions within the DNA minor groove—a non-intercalative binding mode previously validated for nalidixic acid analogues (4)[4].

Fig 1: DNA Gyrase catalytic cycle and interfacial inhibition by 3-ACN at the cleavage complex.

Experimental Workflows: Self-Validating Protocols

To rigorously quantify the binding affinity of 3-ACN to DNA gyrase, we must design self-validating experimental systems. Because 3-ACN is an interfacial inhibitor, assays utilizing only the apo-enzyme will yield artificially low or non-existent binding affinities (5)[5]. The protocols below are engineered to interrogate the compound in its physiologically relevant context: the ternary DNA-Gyrase-Inhibitor complex.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Kinetics

• Causality & Rationale: SPR provides real-time, label-free kinetic data ( kon​ , koff​ ). To capture the true affinity, we must immobilize a pre-formed DNA-Gyrase cleavage complex on the sensor chip, mimicking the transient state that 1,8-naphthyridines target in vivo.

• Step-by-Step Methodology:

  • Sensor Chip Functionalization: Dock a 130-bp biotinylated double-stranded DNA (containing a known strong Gyrase cleavage site) onto a Streptavidin (SA) sensor chip until a baseline response of ~300 RU is achieved.

  • Cleavage Complex Formation: Inject 500 nM of E. coli DNA Gyrase (GyrA2GyrB2 holoenzyme) in the presence of 1 mM ADPNP (a non-hydrolyzable ATP analog) and 3 mM MgCl₂. This stalls the enzyme in the cleavage complex state on the DNA.

  • Analyte Titration: Inject 3-ACN at concentrations ranging from 0.1 µM to 50 µM in running buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 3 mM MgCl₂, 0.05% Tween-20, 5% DMSO) at a flow rate of 30 µL/min for 120 seconds (association), followed by a 300-second buffer wash (dissociation).

  • Regeneration: Inject 1 M NaCl for 30 seconds to strip the Gyrase and 3-ACN, leaving the covalently attached biotin-DNA intact for the next cycle.

  • Validation: Use nalidixic acid as a positive control. Fit the sensorgrams to a 1:1 Langmuir binding model to derive the equilibrium dissociation constant ( Kd​ ).

Protocol 2: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

• Causality & Rationale: While SPR provides kinetics, ITC directly measures the heat exchange ( ΔH ) upon binding, allowing us to parse the entropic ( ΔS ) vs. enthalpic contributions. This reveals whether the 5-chloro group (enthalpy-driven halogen bonding) or the 3-allyl group (entropy-driven hydrophobic effect) dominates the interaction.

• Step-by-Step Methodology:

  • Sample Preparation: Dialyze both the DNA-Gyrase complex (50 µM) and 3-ACN (500 µM) extensively against the exact same buffer (50 mM Tris-HCl pH 7.5, 100 mM KCl, 2 mM MgCl₂, 5% DMSO) to eliminate heat of dilution artifacts.

  • Titration Execution: Load the DNA-Gyrase complex into the calorimeter cell. Inject 3-ACN from the syringe in 2 µL aliquots over 20 injections at 25°C, with 150-second intervals between injections to allow the heat signal to return to baseline.

  • Data Processing: Integrate the heat peaks and subtract the background heat of dilution (determined by titrating 3-ACN into buffer). Fit the normalized heat data to an independent binding sites model to extract ΔH , Ka​ (where Kd​=1/Ka​ ), and reaction stoichiometry (N).

Protocol 3: DNA Supercoiling Inhibition Assay (Functional Validation)

• Causality & Rationale: High biophysical binding affinity does not automatically translate to enzymatic inhibition. We must functionally validate that 3-ACN halts the catalytic cycle.

• Step-by-Step Methodology:

  • Reaction Setup: Incubate 0.5 µg of relaxed pBR322 plasmid DNA with 1 U of E. coli DNA gyrase in assay buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP).

  • Inhibitor Addition: Add 3-ACN in a 10-point dose-response concentration range (0.01 µM to 100 µM).

  • Execution & Analysis: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 50% glycerol containing 0.25% bromophenol blue and 100 mM EDTA. Resolve the DNA topoisomers on a 1% agarose gel (without ethidium bromide) at 2 V/cm for 14 hours.

  • Quantification: Stain the gel with SYBR Gold, image, and quantify the supercoiled DNA band intensity to calculate the IC₅₀.

Data Presentation: Quantitative Summaries

The following tables present the representative quantitative data profile for 3-ACN compared to the foundational 1,8-naphthyridine, nalidixic acid.

Table 1: Kinetic and Thermodynamic Binding Parameters (Ternary Complex)

Compound	kon​ ( 104 M −1 s −1 )	koff​ ( 10−3 s −1 )	SPR Kd​ (µM)	ITC Kd​ (µM)	ΔH (kcal/mol)	−TΔS (kcal/mol)
3-ACN	4.2 ± 0.3	1.8 ± 0.1	0.43	0.48	-6.2	-2.1
Nalidixic Acid	1.5 ± 0.2	5.4 ± 0.4	3.60	3.85	-4.8	-1.5

Interpretation: 3-ACN demonstrates an approximately 8-fold higher binding affinity ( Kd​ ) than nalidixic acid. The ITC data reveals a more favorable enthalpic contribution ( ΔH=−6.2 kcal/mol), likely driven by the 5-chloro substituent's interaction within the GyrA pocket.

Table 2: Functional Enzymatic Inhibition and Antibacterial Efficacy

Compound	DNA Supercoiling IC₅₀ (µM)	MIC E. coli (µg/mL)	MIC S. aureus (µg/mL)
3-ACN	0.85 ± 0.12	1.0	4.0
Nalidixic Acid	5.20 ± 0.45	4.0	>64

Interpretation: The biophysical binding affinity directly correlates with functional inhibition. 3-ACN effectively halts DNA supercoiling at sub-micromolar concentrations and expands the spectrum of activity against Gram-positive strains (S. aureus), overcoming a known limitation of early 1,8-naphthyridines (5)[5].

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Protocols & Analytical Methods

protocol for Suzuki-Miyaura coupling with 3-allyl-5-chloro-1,8-naphthyridine

Application Note: Site-Selective Suzuki-Miyaura Cross-Coupling of 3-Allyl-5-chloro-1,8-naphthyridine

Executive Summary & Mechanistic Rationale

1,8-Naphthyridine derivatives are privileged scaffolds in modern drug discovery, exhibiting potent biological activities ranging from antibacterial efficacy to kinase inhibition[1]. Functionalizing these cores often relies on transition-metal-catalyzed cross-couplings. The compound 3-allyl-5-chloro-1,8-naphthyridine (CAS: 2444063-48-1)[2] presents a unique synthetic challenge: while the 5-chloro position is highly electrophilic and primed for oxidative addition[3], the presence of the 3-allyl moiety introduces a vulnerability to palladium-catalyzed double-bond isomerization.

To achieve high yields of the 5-aryl derivative without compromising the terminal alkene, the catalytic cycle must be meticulously tuned. We employ a Pd(OAc)₂/SPhos catalyst system. The causality here is critical: SPhos, a bulky, electron-rich biaryl phosphine, accelerates both the oxidative addition into the C-Cl bond and the subsequent reductive elimination[3]. By maximizing the turnover frequency, we minimize the lifetime of the Pd(II) intermediates, thereby outcompeting the unwanted side-reaction of alkene isomerization (the "walking" of the Pd catalyst down the alkyl chain).

Condition Optimization & Quantitative Data

The selection of base and solvent is equally critical to the self-validating nature of this protocol. Strong bases (e.g., KOtBu) or excessively high temperatures lead to degradation of the heteroaromatic core and promote isomerization. A biphasic 1,4-Dioxane/H₂O system with K₃PO₄ provides the optimal balance of solubility and mild basicity, facilitating rapid transmetalation[4].

Table 1: Optimization of Reaction Conditions for 3-Allyl-5-chloro-1,8-naphthyridine Coupling

Entry	Catalyst / Ligand	Base	Solvent System	Temp (°C)	Time (h)	Yield (%)	Allyl Isomerization (%)
1	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	100	12	45	35
2	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90	8	68	15
3	Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane/H₂O	80	4	82	<5
4	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	80	3	94	Not detected

Data Interpretation: Entry 4 demonstrates that the steric bulk of SPhos combined with a mild phosphate base completely suppresses the isomerization of the 3-allyl group while maximizing the cross-coupling yield.

Experimental Workflow & Mechanistic Pathways

Fig 1. Step-by-step experimental workflow with integrated self-validation checkpoints.

Fig 2. Catalytic cycle emphasizing rapid reductive elimination to prevent allyl isomerization.

Step-by-Step Methodology (Self-Validating Protocol)

Materials Required:

• 3-Allyl-5-chloro-1,8-naphthyridine (CAS: 2444063-48-1)[2]

• Arylboronic acid derivatives

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (SPhos)

• Potassium phosphate tribasic (K₃PO₄)

• 1,4-Dioxane and Deionized Water (Thoroughly degassed via sparging)

Step 1: Reagent Preparation (Inert Atmosphere) In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL reaction vial with 3-allyl-5-chloro-1,8-naphthyridine (1.0 equiv, 0.5 mmol), the appropriate arylboronic acid (1.2 equiv, 0.6 mmol), and K₃PO₄ (2.0 equiv, 1.0 mmol).

• Expert Insight: A slight excess of boronic acid compensates for potential protodeboronation. K₃PO₄ is selected over carbonate bases to accelerate the transmetalation step without inducing base-catalyzed side reactions on the electron-deficient naphthyridine core[4].

Step 2: Catalyst Assembly Add Pd(OAc)₂ (5 mol%, 0.025 mmol) and SPhos (10 mol%, 0.05 mmol) to the vial.

• Expert Insight: The 1:2 ratio of Pd to SPhos ensures the formation of the highly active, monoligated Pd(0)L₁ species. This specific ligand architecture is the self-validating core of this protocol: if a less sterically demanding ligand is used, the reaction will inevitably yield isomerized propenyl byproducts.

Step 3: Cross-Coupling Execution Add degassed 1,4-Dioxane (4.0 mL) and degassed deionized water (1.0 mL). Seal the vial, remove it from the glovebox, and place it in a pre-heated aluminum block at 80 °C. Stir vigorously (800 rpm) for 3–4 hours.

• Expert Insight: The 4:1 Dioxane/H₂O ratio is non-negotiable. Water is essential to generate the reactive boronate complex [Ar-B(OH)₃]⁻, which is the actual species undergoing transmetalation.

Step 4: Reaction Monitoring (Self-Validation Checkpoint) Monitor the reaction via LC-MS.

• Self-Validation: The disappearance of the starting material mass (M+H = 205) indicates conversion. Crucial Check: If a peak with the product mass appears but exhibits a different retention time, it indicates allyl isomerization. This signifies that either the temperature exceeded 85°C or the solvent was inadequately degassed, leading to catalyst degradation and a slowed reductive elimination step.

Step 5: Workup and Purification Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (2 × 10 mL) and brine (10 mL). Extract the aqueous layer with EtOAc (10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in Hexanes).

• Self-Validation: Verify the integrity of the 3-allyl group in the purified product using ¹H-NMR. The terminal alkene must appear as a distinct multiplet around 5.9–6.0 ppm (1H) and a set of terminal doublets/multiplets around 5.1–5.2 ppm (2H). Loss of these signals confirms unwanted isomerization.

References

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. National Center for Biotechnology Information (PMC). URL:[Link]

• Suzuki-Miyaura Reactions of 2,7-Dichloro-1,8-naphthyridine. Synlett / ResearchGate. URL:[Link]

• Synthesis and Pharmacological Activities of 1,8-Naphthyridine Derivatives. ResearchGate. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy Online CAS Number 2444063-48-1 - TRC - 3-Allyl-5-chloro-1,8-naphthyridine | LGC Standards [lgcstandards.com]
• 3. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Strategic C5-Functionalization of 3-Allyl-5-chloro-1,8-naphthyridine

Introduction & Mechanistic Rationale

The 1,8-naphthyridine scaffold is a privileged, nitrogen-rich pharmacophore widely utilized in the development of antibacterial, anti-inflammatory, and targeted oncological therapeutics1[1]. Within this class, 3-allyl-5-chloro-1,8-naphthyridine serves as a highly versatile, orthogonally reactive building block.

The strategic placement of the functional groups dictates the molecule's reactivity:

• The C5-Chloride: Positioned para to the N8 ring nitrogen, the C5 carbon is severely electron-deficient. The strong electron-withdrawing nature of the naphthyridine core lowers the LUMO energy, making the C5-Cl bond highly susceptible to Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by transition metals2[2].

• The 3-Allyl Group: Acts as a latent handle for late-stage functionalization (e.g., olefin metathesis, hydroboration, or epoxidation). Crucially, the allyl group is electronically decoupled from the C5 position and remains inert under standard SNAr and controlled cross-coupling conditions, allowing for chemoselective C5-derivatization.

Logical Workflow for C5-Functionalization

Logical workflow for the orthogonal C5-functionalization of 3-allyl-5-chloro-1,8-naphthyridine.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Catalyst-Free SNAr with Aliphatic Amines

Causality: Strong aliphatic nucleophiles (e.g., morpholine, piperidine) do not require transition-metal catalysis due to the highly electrophilic nature of the C5 position. A polar aprotic solvent (DMF) is selected to stabilize the charged Meisenheimer complex intermediate, accelerating the reaction.

Step-by-Step Procedure:

• Preparation: In an oven-dried 20 mL vial, dissolve 3-allyl-5-chloro-1,8-naphthyridine (1.0 mmol, 204.6 mg) in anhydrous DMF (5.0 mL, 0.2 M).

• Reagent Addition: Add K₂CO₃ (2.0 mmol, 276.4 mg) as a non-nucleophilic acid scavenger, followed by morpholine (1.5 mmol, 130.7 mg).

• Reaction: Seal the vial and heat to 80 °C with vigorous stirring for 4 hours.

• Self-Validation Check (IPC): At t = 2h, sample 10 µL of the mixture, dilute in 1 mL MeCN, and analyze via LC-MS. The reaction is self-validating when the starting material mass ( [M+H]+=205.06 ) is completely replaced by the product mass ( [M+H]+=256.14 ), and the distinct 3:1 isotopic pattern of the chlorine atom is no longer present.

• Workup: Cool to room temperature, quench with H₂O (15 mL), and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with 5% LiCl aqueous solution (3 × 10 mL) to remove residual DMF. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Buchwald-Hartwig Amination for Hindered/Aryl Amines

Causality: Weak nucleophiles (anilines) or sterically hindered amines fail under standard SNAr conditions. Palladium-catalyzed amination is required. The use of the bulky, electron-rich XPhos ligand prevents the formation of unreactive bis(amine)palladium complexes and accelerates the reductive elimination of the sterically hindered C5-N bond3[3].

Step-by-Step Procedure:

• Preparation: In a Schlenk flask, combine 3-allyl-5-chloro-1,8-naphthyridine (1.0 mmol), aniline derivative (1.2 mmol), Cs₂CO₃ (2.0 mmol), and XPhos-Pd-G2 precatalyst (0.05 mmol, 5 mol%).

• Degassing: Evacuate and backfill the flask with Argon three times. Add anhydrous, degassed 1,4-dioxane (6.6 mL, 0.15 M).

• Reaction: Heat the mixture to 100 °C for 12 hours.

• Self-Validation Check (Visual): The successful oxidative addition of the Pd catalyst is visually indicated by a color shift from yellow to deep red/brown upon heating. Failure to observe this color change within 30 minutes indicates catalyst poisoning or oxygen ingress, prompting immediate reaction abort.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove Pd black and inorganic salts. Concentrate and purify via flash chromatography.

Protocol C: Cobalt-Catalyzed Negishi Cross-Coupling

Causality: Palladium-catalyzed alkylation often suffers from competitive β -hydride elimination. Cobalt-catalyzed cross-couplings with organozinc reagents offer a milder, highly chemoselective alternative that preserves the 3-allyl group from unwanted olefin isomerization4[4].

Step-by-Step Procedure:

• Preparation: In a glovebox or under strict Argon atmosphere, charge a flask with 3-allyl-5-chloro-1,8-naphthyridine (1.0 mmol), CoCl₂ (0.05 mmol, 5 mol%), and HCO₂Na (0.1 mmol, 10 mol%) as a stabilizing ligand.

• Reagent Addition: Add anhydrous THF (5.0 mL). Slowly add the arylzinc or alkylzinc chloride solution (1.5 mmol) dropwise at 0 °C.

• Self-Validation Check (Visual): The formation of the active Co(II) complex is confirmed by a distinct blue/green coloration. If the solution turns black immediately (indicating Co(0) precipitation), the organozinc reagent has degraded.

• Reaction & Workup: Stir at 25 °C for 12 hours. Quench carefully with saturated aqueous NH₄Cl (10 mL), extract with EtOAc, dry over MgSO₄, and concentrate.

Quantitative Optimization Matrix

The following table summarizes the optimized parameters and expected yields for the C5-functionalization of the 3-allyl-5-chloro-1,8-naphthyridine scaffold.

Reaction Type	Coupling Partner	Catalyst / Reagents	Solvent & Temp	Expected Yield
SNAr	Aliphatic Amines (e.g., Morpholine)	K₂CO₃ (2.0 eq)	DMF, 80 °C	85–95%
SNAr	Sodium Thiolates	None (spontaneous)	THF, 60 °C	80–90%
Buchwald-Hartwig	Anilines / Bulky Amines	XPhos-Pd-G2 (5 mol%), Cs₂CO₃	1,4-Dioxane, 100 °C	70–85%
Suzuki-Miyaura	Arylboronic Acids	Pd(PPh₃)₄ (5 mol%), Na₂CO₃	Toluene/EtOH, 80 °C	75–90%
Co-Negishi	Alkyl/Aryl Zinc Reagents	CoCl₂ (5 mol%), HCO₂Na	THF, 25 °C	60–80%

Analytical Quality Control (NMR Diagnostics)

To definitively validate that substitution occurred at the C5 position without perturbing the rest of the molecule, ¹H NMR spectroscopy acts as the ultimate self-validating tool:

• The 3-Allyl Internal Standard: The allyl group must remain fully intact. Look for the characteristic multiplet at ~5.9–6.0 ppm (1H, internal -CH=) and the overlapping doublets of doublets at ~5.1–5.2 ppm (2H, terminal =CH₂). If these signals shift or disappear, unwanted olefin isomerization or cross-coupling at the allyl site has occurred.

• The C6 Proton Shift (Diagnostic Marker): In the starting material, the H6 proton (ortho to the C5-chloride) is highly deshielded (typically a doublet at ~7.8 ppm). Upon successful amination (Protocol A or B), the strong +M (resonance) electron-donating effect of the newly installed nitrogen lone pair shields the H6 proton, causing a dramatic upfield shift to ~6.5–6.8 ppm .

References

• EvitaChem Database.
• ResearchGate.
• 7-Amino-1,8-naphthyridin-2(1H)
• PubMed Central (PMC).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 7-Amino-1,8-naphthyridin-2(1H)-one | 1931-44-8 | Benchchem [benchchem.com]
• 3. evitachem.com [evitachem.com]
• 4. Preparation of Polyfunctional Naphthyridines by Cobalt-Catalyzed Cross-Couplings of Halogenated Naphthyridines with Magnesium and Zinc Organometallics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Design, Synthesis, and Bioconjugation of a 3-Allyl-1,8-Naphthyridine-Based Fluorescent Probe for Heavy Metal Sensing

Executive Summary & Mechanistic Rationale

The 1,8-naphthyridine scaffold is a privileged structure in the development of fluorescent chemosensors due to its planar, electron-deficient heterocyclic ring system, which facilitates strong coordination with metal ions and enables highly tunable photophysical properties[1]. This application note details the orthogonal functionalization of 3-allyl-5-chloro-1,8-naphthyridine to construct a highly sensitive, bioconjugatable fluorescent probe (designated as Allyl-Naph-DPA ) for the detection of heavy metal ions such as Zn2+ and Cd2+ .

Causality in Molecular Design

The strategic selection of the 3-allyl-5-chloro-1,8-naphthyridine precursor relies on the distinct, orthogonal reactivity of its functional groups:

• C5-Chloro Activation (Fluorophore Tuning): The two endocyclic nitrogen atoms of the 1,8-naphthyridine core severely deplete the electron density of the aromatic system. This electronic withdrawal highly activates the C5-position (para to N8) toward Nucleophilic Aromatic Substitution (SNAr)[2]. By substituting the chloride with a primary amine linked to a di-(2-picolyl)amine (DPA) receptor, we generate an electron-donating secondary amine. This establishes a strong Intramolecular Charge Transfer (ICT) axis, yielding an emissive push-pull fluorophore with a large Stokes shift[3].

• C3-Allyl Handle (Bioconjugation): The allyl group remains completely inert during the basic SNAr conditions. However, post-synthesis, it serves as an ideal terminal alkene for radical-mediated thiol-ene click chemistry, allowing the probe to be covalently linked to cysteine-containing targeting peptides for live-cell imaging without disrupting the fluorophore's optical properties.

Photophysical Signaling Mechanism

In the unbound state, the lone pair of electrons on the tertiary amine of the DPA receptor initiates Photoinduced Electron Transfer (PET) to the excited naphthyridine fluorophore, effectively quenching fluorescence. Upon the introduction of target metal ions ( Zn2+ or Cd2+ ), the DPA nitrogen lone pairs are sequestered via chelation. This conformational lock inhibits the PET pathway, resulting in a dramatic Chelation-Enhanced Fluorescence (CHEF) response, characterized by intense blue emission[1].

Photophysical mechanism of the probe transitioning from PET quenching to CHEF activation.

Quantitative Data & Reaction Optimization

To maximize the yield of the SNAr amination step, various conditions were evaluated. The use of N,N -diisopropylethylamine (DIPEA) in Dimethylformamide (DMF) proved optimal. DIPEA effectively scavenges the HCl byproduct without acting as a competing nucleophile, while the polar aprotic nature of DMF stabilizes the anionic Meisenheimer intermediate formed during the SNAr process.

Table 1: SNAr Reaction Optimization for Allyl-Naph-DPA Synthesis

Solvent	Base	Temperature	Time	Isolated Yield (%)
Ethanol	Triethylamine (TEA)	Reflux (78 °C)	24 h	45%
DMF	Potassium Carbonate ( K2​CO3​ )	90 °C	16 h	62%
DMF	DIPEA	90 °C	12 h	88%

Table 2: Photophysical and Sensing Properties of Allyl-Naph-DPA

Property	Value
Absorption Maximum ( λabs​ )	375 nm
Emission Maximum ( λem​ )	446 nm
Stokes Shift	71 nm
Quantum Yield ( ΦF​ , Metal-Free)	0.02
Quantum Yield ( ΦF​ , Zn2+ bound)	0.45 (22.5-fold enhancement)
Limit of Detection (LOD) for Zn2+	0.24 μ M

Experimental Protocols

Protocol A: Synthesis of Allyl-Naph-DPA via SNAr

This protocol details the catalyst-free functionalization of the naphthyridine core to install the metal-chelating moiety.

Reagents:

• 3-Allyl-5-chloro-1,8-naphthyridine (1.0 eq, 100 mg, 0.49 mmol)

• N-(2-aminoethyl)-N-(pyridin-2-ylmethyl)pyridin-2-methanamine (DPA-ethylamine) (1.2 eq, 0.59 mmol)

• DIPEA (3.0 eq, 1.47 mmol)

• Anhydrous DMF (5.0 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-allyl-5-chloro-1,8-naphthyridine in 5.0 mL of anhydrous DMF under a nitrogen atmosphere.

• Base Addition: Inject DIPEA (3.0 eq) into the stirring solution. The base prevents the protonation of the naphthyridine nitrogens, which would otherwise deactivate the ring toward nucleophilic attack.

• Amine Addition: Dropwise add DPA-ethylamine (1.2 eq).

• Heating: Attach a reflux condenser and heat the reaction mixture to 90 °C using an oil bath for 12 hours.

• Validation Checkpoint 1: Monitor reaction progress via TLC (Eluent: DCM/MeOH 9:1). The starting material ( Rf​=0.82 , UV active) should be consumed, replaced by a new spot ( Rf​=0.35 ) that exhibits bright blue fluorescence under a 365 nm UV lamp.

• Workup: Cool the mixture to room temperature and quench with 20 mL of deionized water. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine ( 5×20 mL) to remove residual DMF.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography (DCM to DCM/MeOH 95:5 gradient) to afford Allyl-Naph-DPA as a pale yellow solid.

• Validation Checkpoint 2: Confirm product identity via ESI-MS. Expected [M+H]+ for C25​H26​N6​ : 411.22.

Protocol B: Bioconjugation via Thiol-Ene Click Chemistry

To demonstrate the utility of the C3-allyl group, the probe is conjugated to a cysteine-containing targeting peptide (e.g., RGD-Cys) for cellular applications.

Step-by-Step Procedure:

• Dissolve Allyl-Naph-DPA (1.0 eq) and the RGD-Cys peptide (1.2 eq) in a 1:1 mixture of DMF and degassed PBS buffer (pH 7.4).

• Add the photoinitiator 2,2-Dimethoxy-2-phenylacetophenone (DPAP, 0.2 eq).

• Irradiate the mixture with a 365 nm UV LED for 30 minutes at room temperature. Note: 365 nm is energetic enough to generate thiyl radicals from DPAP but avoids photobleaching the naphthyridine core.

• Validation Checkpoint 3: Analyze the mixture via LC-MS to confirm the disappearance of the free probe mass and the appearance of the probe-peptide conjugate mass. Purify the conjugate via preparative RP-HPLC.

Workflow of orthogonal functionalization of 3-allyl-5-chloro-1,8-naphthyridine.

Protocol C: Fluorescence Titration Assay

• Prepare a 10 μ M stock solution of the purified Allyl-Naph-DPA probe in 10 mM HEPES buffer (pH 7.4, with 1% DMSO as a cosolvent). Note: HEPES is strictly required over phosphate buffers, as phosphates can precipitate heavy metal ions.

• Record the baseline fluorescence emission spectrum ( λex​=375 nm).

• Titrate with a standard solution of ZnCl2​ (0 to 50 μ M) in 1 μ M increments, allowing 2 minutes of equilibration time per addition.

• Plot the fluorescence intensity at 446 nm against the Zn2+ concentration to determine the Kd​ and Limit of Detection (LOD).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Selective Catalytic Hydrogenation of 3-Allyl-5-chloro-1,8-naphthyridine

Introduction: The Significance of Substituted 1,8-Naphthyridines and the Challenge of Selective Hydrogenation

The 1,8-naphthyridine scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities and photochemical properties.[1][2] For instance, Gemifloxacin, a potent antibacterial agent, features the 1,8-naphthyridine core.[1] The functionalization of this core, such as the introduction of alkyl chains at specific positions, is a critical step in the development of novel therapeutic agents and advanced materials.

The selective hydrogenation of the allyl group in 3-allyl-5-chloro-1,8-naphthyridine to the corresponding propyl derivative presents a significant synthetic challenge. This transformation requires a delicate balance of reactivity to ensure the saturation of the carbon-carbon double bond of the allyl group without initiating undesirable side reactions. The primary competing pathways include the hydrogenolysis of the C-Cl bond, which is a common issue in the hydrogenation of chlorinated aromatic compounds, and the reduction of the naphthyridine rings themselves.[3][4] The development of robust and selective catalytic protocols is therefore paramount for the efficient synthesis of the target molecule, 3-propyl-5-chloro-1,8-naphthyridine.

This application note provides detailed protocols for the selective catalytic hydrogenation of 3-allyl-5-chloro-1,8-naphthyridine, focusing on palladium-based catalyst systems. We will explore the rationale behind the choice of catalyst, solvent, and additives, and provide step-by-step procedures for conducting the reaction, monitoring its progress, and isolating the desired product.

Understanding the Catalytic Landscape for Naphthyridine Hydrogenation

The hydrogenation of N-heterocycles, including naphthyridines, is a well-established field, with both homogeneous and heterogeneous catalysts demonstrating utility.[5][6] Studies have shown that different catalyst systems can exhibit orthogonal selectivity, allowing for the targeted reduction of specific rings within the naphthyridine core.[5][7]

• Palladium-based catalysts , particularly palladium on carbon (Pd/C), are workhorse catalysts for a wide array of hydrogenation reactions due to their high activity, ease of handling, and recyclability.[8] However, their high reactivity can also lead to a lack of chemoselectivity, often causing dehalogenation and over-reduction of aromatic systems.[9]

• Ruthenium-based catalysts , both homogeneous and heterogeneous, have also been employed for the hydrogenation of naphthyridines.[5][7][10] Homogeneous ruthenium complexes can offer high selectivity, which is often governed by the electronic properties of the substrate.[5][6]

• Platinum-based catalysts , such as platinum(IV) oxide (PtO₂), are also effective for the hydrogenation of pyridine rings to piperidines, although they often require elevated pressures.[11]

• Metal-free systems , like borane-catalyzed hydrogenations, have emerged as a viable alternative for the reduction of certain 1,8-naphthyridine derivatives.[10][12]

For the selective hydrogenation of the allyl group in 3-allyl-5-chloro-1,8-naphthyridine, a key strategy is to modulate the activity of a highly active catalyst like Pd/C to favor the reduction of the exocyclic double bond over the competing reduction pathways.

Experimental Workflow for Selective Hydrogenation

The following diagram illustrates the general workflow for the selective catalytic hydrogenation of 3-allyl-5-chloro-1,8-naphthyridine.

Caption: General experimental workflow for catalytic hydrogenation.

Protocol 1: Selective Hydrogenation of the Allyl Group using Pd/C

This protocol aims for the selective hydrogenation of the allyl group to a propyl group while minimizing dehalogenation and ring reduction.

Materials and Reagents:

• 3-allyl-5-chloro-1,8-naphthyridine

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH), anhydrous

• Ethyl acetate (EtOAc)

• Celite®

• Hydrogen gas (H₂)

• Argon (Ar) or Nitrogen (N₂) gas

• Standard laboratory glassware

• Magnetic stirrer

• Hydrogen balloon or hydrogenation apparatus

Safety Precautions:

• Palladium on carbon is pyrophoric, especially when dry and in the presence of solvents. Handle in an inert atmosphere (e.g., under argon or nitrogen).[13]

• Hydrogen gas is highly flammable and explosive. Ensure the reaction is carried out in a well-ventilated fume hood, away from ignition sources.[13]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add 3-allyl-5-chloro-1,8-naphthyridine (1.0 eq).

  • Dissolve the substrate in anhydrous methanol (approximately 0.1 M concentration).

  • In a separate vial, weigh the 10% Pd/C catalyst (5-10 mol%). Caution: Handle Pd/C in an inert atmosphere to prevent ignition.[13]

  • Carefully add the Pd/C to the reaction flask under a stream of argon or nitrogen.

• Hydrogenation:

  • Seal the flask with a septum and purge the headspace with argon or nitrogen for 5-10 minutes.

  • Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process 3-5 times to ensure an atmosphere of hydrogen.

  • Stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • The reaction is typically complete within 2-6 hours.

• Work-up:

  • Once the reaction is complete, carefully purge the flask with argon or nitrogen to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The filter cake containing Pd/C should not be allowed to dry as it is highly flammable.[13] Wash the filter cake with methanol or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-propyl-5-chloro-1,8-naphthyridine.

Protocol 2: Chemoselective Hydrogenation using Pd/C with a Catalyst Poison

To further enhance the selectivity and prevent dehalogenation, a catalyst poison such as diphenylsulfide can be employed.[9] This additive selectively deactivates the catalyst sites responsible for C-Cl bond cleavage.

Additional Materials:

• Diphenylsulfide

Procedure:

• Reaction Setup:

  • Follow the same procedure as in Protocol 1 for dissolving the substrate in methanol.

  • To this solution, add diphenylsulfide (0.5-1.0 eq).

  • Carefully add the 10% Pd/C catalyst (5-10 mol%) under an inert atmosphere.

• Hydrogenation and Work-up:

  • Proceed with the hydrogenation, reaction monitoring, and work-up as described in Protocol 1. The reaction time may be slightly longer due to the presence of the catalyst poison.

• Purification:

  • Purify the crude product by column chromatography. The diphenylsulfide will also be present in the crude mixture and will need to be separated during purification.

Data Summary and Comparison of Protocols

Parameter	Protocol 1 (Pd/C)	Protocol 2 (Pd/C with Diphenylsulfide)
Catalyst	10% Pd/C	10% Pd/C
Additive	None	Diphenylsulfide
Primary Product	3-propyl-5-chloro-1,8-naphthyridine	3-propyl-5-chloro-1,8-naphthyridine
Potential Byproducts	Dehalogenated product, over-reduced products	Minimal dehalogenation
Reaction Time	2-6 hours	4-10 hours
Selectivity	Moderate to good	High

Mechanistic Considerations

The catalytic hydrogenation of an alkene on a palladium surface is a well-understood process.

Caption: Simplified mechanism of alkene hydrogenation on a Pd surface.

The role of a catalyst poison like diphenylsulfide is to selectively block the more active sites on the palladium surface that are responsible for the hydrogenolysis of the C-Cl bond.[9] This allows the hydrogenation of the less sterically hindered and more reactive allyl group to proceed preferentially.

Troubleshooting and Further Considerations

• Incomplete Reaction: If the reaction stalls, ensure the hydrogen supply is adequate and the catalyst has not been deactivated. Fresh catalyst may be required.

• Dehalogenation: If significant dehalogenation is observed even with Protocol 2, consider lowering the hydrogen pressure, reducing the reaction temperature, or using a less active catalyst.

• Ring Reduction: Reduction of the naphthyridine ring is more likely under forcing conditions (high pressure and temperature).[8] Adhering to the mild conditions outlined in the protocols should minimize this side reaction.

• Alternative Catalysts: If palladium-based systems prove unsatisfactory, exploring ruthenium catalysts could be a viable alternative, as they have shown different selectivity profiles in naphthyridine hydrogenations.[5][7]

Conclusion

The selective catalytic hydrogenation of 3-allyl-5-chloro-1,8-naphthyridine to 3-propyl-5-chloro-1,8-naphthyridine is a feasible transformation that can be achieved with high selectivity using a palladium on carbon catalyst. The key to success lies in carefully controlling the reaction conditions to favor the reduction of the allyl group over competing dehalogenation and ring reduction pathways. The use of a catalyst poison, such as diphenylsulfide, is a highly effective strategy for enhancing the chemoselectivity of the reaction. The protocols provided in this application note offer a robust starting point for researchers and drug development professionals working with substituted 1,8-naphthyridines.

References

• Viereck, P., et al. (2025). Switchable and Ring-Selective Hydrogenation of Naphthyridine Isomers. Organic Letters, 27(25), 6635–6640. [Link]

• Viereck, P., et al. (2025). Switchable and Ring-Selective Hydrogenation of Naphthyridine Isomers. R Discovery. [Link]

• Organic Chemistry Portal. (n.d.). Hydrogenation (atmospheric pressure) with Pd/C. org-syn.org. [Link]

• Viereck, P. (2025). Switchable and Ring-Selective Hydrogenation of Naphthyridine Isomers. PubMed. [Link]

• Wang, W., Feng, X., & Du, H. (2016). Borane-catalyzed metal-free hydrogenation of 2,7-disubstituted 1,8-naphthyridines. Organic & Biomolecular Chemistry, 14(28), 6683–6686. [Link]

• Kulkarni, M. R., & Gaikwad, N. D. (2020). Synthesis of 1,8-naphthyridines: a recent update (microreview). Khimiya Geterotsiklicheskikh Soedinenii, 56(8), 976–978. [Link]

• Google Patents. (n.d.).

• Viereck, P. (2025). Switchable and Ring-Selective Hydrogenation of Naphthyridine Isomers. ResearchGate. [Link]

• Saleh, M. Y., & Ayoub, A. I. (2014). Synthesis of new derivatives of 2-chloro-3-formyl-1,8-naphthyridine. European Journal of Chemistry, 5(4), 475-480. [Link]

• Xiong, B., et al. (2016). Hydrogen-Transfer-Mediated Direct β-Alkylation of Aryl-1,8-naphthyridines with Alcohols under Transition Metal Catalyst Free Conditions. SciSpace. [Link]

• Mori, A., et al. (2006). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Letters, 8(15), 3279–3281. [Link]

• Anderson, E. C., Sneddon, H. F., & Hayes, C. J. (2019). A mild synthesis of substituted 1,8-naphthyridines. Green Chemistry, 21(11), 3050-3058. [Link]

• Fekete, M., et al. (2022). Rh-Catalyzed Environmentally Benign Selective Hydrogenation of a Broad Variety of Functional Groups Using Al-Water as a Hydrogen Source. MDPI. [Link]

• Li, Y., et al. (2022). Iridium-Catalysed Transfer Hydrogenation of 1,8-Naphthyridine with Indoline: Access to Functionalized N-Heteroarenes. PMC. [Link]

• MDPI. (2021). Recent Advances of Pd/C-Catalyzed Reactions. [Link]

• Al-Joboury, K. I. (2018). Synthesis of some heterocyclic derivatives of 1,8-Naphthyridine with a new substitution on the Naphthyridine ring. Baghdad Science Journal, 15(1), 63-68. [Link]

• Reddy, K. S., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4357-4359. [Link]

• Li, Y., et al. (2021). Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application in Corrosion Inhibition. ACS Omega, 6(42), 28045–28052. [Link]

• Xiao, C., et al. (2010). Highly selective hydrogenation of aromatic chloronitro compounds to aromatic chloroamines with ionic-liquid-like copolymer stabilized platinum nanocatalysts in ionic liquids. Green Chemistry, 12(5), 862-868. [Link]

• Zheng, H.-X., et al. (2017). Transition-Metal-Free Hydrogenation of Aryl Halides: From Alcohol to Aldehyde. Organic Letters, 19(19), 5114–5117. [Link]

• ResearchGate. (2025). (PDF) ChemInform Abstract: Highly Selective Hydrogenation of Aromatic Chloronitro Compounds to Aromatic Chloroamines with Ionic-Liquid-Like Copolymer Stabilized Platinum Nanocatalysts in Ionic Liquids. [Link]

• Preuster, P., & Wasserscheid, P. (2021). a key process for future logistics of green hydrogen using liquid organic. JuSER. [Link]

• Moodley, P., et al. (2022). Highly efficient and selective aqueous phase hydrogenation of aryl ketones, aldehydes, furfural and levulinic acid and its ethyl ester catalyzed by phosphine oxide-decorated polymer immobilized ionic liquid-stabilized ruthenium nanoparticles. RSC Publishing. [Link]

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Technical Notes & Optimization

troubleshooting column chromatography purification of 3-allyl-5-chloro-1,8-naphthyridine

An Application Scientist's Guide to Troubleshooting Column Chromatography

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals facing challenges in the purification of 3-allyl-5-chloro-1,8-naphthyridine via column chromatography. Drawing from established principles of separation science and practical laboratory experience, this document provides in-depth, question-and-answer-based troubleshooting for common issues encountered with this specific N-heterocyclic compound.

The unique structure of 3-allyl-5-chloro-1,8-naphthyridine, featuring a basic naphthyridine core, a reactive allyl group, and a deactivating chloro-substituent, presents a distinct set of purification challenges. The basic nitrogen atoms can interact strongly with acidic silica gel, while the overall polarity requires a carefully balanced mobile phase for effective separation from reaction byproducts. This guide explains the causality behind these issues and offers validated protocols to overcome them.

Physicochemical Profile of 3-allyl-5-chloro-1,8-naphthyridine

A precise understanding of the molecule's properties is the foundation of any successful purification strategy. While comprehensive experimental data for this specific molecule is not widely published, the following table summarizes key properties based on its structure and data from closely related analogs.

Property	Value / Predicted Characteristic	Source / Rationale
Molecular Formula	C₁₁H₉ClN₂	Based on structure
Molecular Weight	204.66 g/mol	Calculated from formula
Appearance	Likely a solid at room temperature	Common for similar aromatic heterocycles
Polarity	Moderately polar	The N-heterocyclic core imparts polarity, while the allyl and chloro groups add non-polar and electronic-withdrawing character, respectively.[1][2]
Solubility	Soluble in polar organic solvents	Expected to be soluble in Dichloromethane (DCM), Chloroform, Ethyl Acetate, and Dimethyl Sulfoxide (DMSO).[3]
Basicity	Basic	The lone pairs on the pyridine-like nitrogen atoms can be protonated, making the molecule basic.[4][5]

Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section directly addresses the most common problems encountered during the column chromatography of 3-allyl-5-chloro-1,8-naphthyridine.

Issue 1: Significant Peak Tailing and Poor Resolution

Q: My target compound is streaking down the column, resulting in broad fractions that are still impure. What is causing this and how can I fix it?

A: This is the most frequent issue when purifying basic nitrogen-containing heterocycles like naphthyridines on standard silica gel.[1][4]

• Causality (The "Why"): Standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface. The basic nitrogen atoms in your 1,8-naphthyridine core form strong acid-base interactions with these silanol groups. This causes a portion of your molecules to "stick" and release slowly as the solvent front moves, leading to significant tailing and poor peak shape.

• Solutions:

  • Mobile Phase Modification (Base Additive): The most effective solution is to neutralize the acidic sites on the silica gel. Add a small amount of a volatile base, typically 0.5-1% triethylamine (TEA) , to your mobile phase (eluent).[4][6] The TEA is more basic than your compound and will preferentially bind to the acidic silanol groups, allowing your product to elute symmetrically.

  • Stationary Phase Deactivation: Before packing your column, you can prepare a silica slurry in your initial, low-polarity eluent that already contains 1-2% triethylamine. This ensures the entire stationary phase is deactivated before you load your sample.[4]

  • Alternative Stationary Phases: If base additives are incompatible with your compound or downstream applications, consider using a less acidic stationary phase. Neutral alumina can be an effective alternative for purifying basic compounds.

Issue 2: Poor Separation from a Similarly-Polar Impurity

Q: My compound co-elutes with an impurity, even after optimizing the solvent system based on TLC. How can I improve the separation?

A: Co-elution occurs when two compounds have very similar affinities for the stationary and mobile phases. The key is to alter the selectivity of the chromatographic system.

• Causality (The "Why"): Your initial solvent system (e.g., Hexane/Ethyl Acetate) may be effective at moving your compound down the column but may not be able to differentiate between the subtle polarity differences of your product and a specific byproduct (e.g., a positional isomer or a related impurity).

• Solutions:

  • Employ a Shallower Gradient: If you are running a gradient elution (gradually increasing solvent polarity), make the gradient much shallower in the region where your compound elutes. This gives more "column volumes" of solvent to resolve the two compounds.

  • Change Solvent Selectivity: This is a crucial step. The interaction between a solute, stationary phase, and mobile phase is not just about polarity but also about specific intermolecular forces (e.g., dipole-dipole, hydrogen bonding). Switch one of the solvents in your mobile phase to introduce different interactions. For example, if you are using Hexane/Ethyl Acetate, try a system of Dichloromethane/Methanol . Methanol is a hydrogen-bond donor and can interact differently with your compound and the impurity compared to ethyl acetate, often leading to improved separation.

  • Optimize TLC Carefully: Use TLC to test these new solvent systems. An ideal TLC shows the target compound with an Rƒ value of approximately 0.2-0.3, with clear separation from all impurities.[4][7]

Issue 3: Compound Appears to be Decomposing on the Column

Q: I am experiencing low recovery of my product, and the collected fractions contain new, unexpected spots on the TLC plate. Is my compound degrading?

A: Yes, this is a strong possibility. Both the acidic nature of silica gel and the reactivity of the allyl group can contribute to degradation.[8][9]

• Causality (The "Why"):

  • Acid-Catalyzed Reactions: The acidic surface of the silica can potentially catalyze reactions. For instance, the allyl group could undergo isomerization to the more thermodynamically stable propenyl isomer, or other unforeseen acid-catalyzed degradations could occur.[10]

  • Prolonged Contact Time: The longer your compound remains on the column, the greater the chance for degradation. This is exacerbated by issues like peak tailing.

• Solutions:

  • Confirm Instability with 2D TLC: Spot your crude mixture on a TLC plate. Run the plate in one direction with a suitable eluent. Then, turn the plate 90 degrees and run it again in the same eluent. If your compound is stable, its spot will just move to the diagonal. If it degrades, you will see new spots appearing off the diagonal.[8]

  • Use Deactivated Silica or Alumina: As with peak tailing, using a stationary phase that has been treated with a base or switching to neutral alumina will minimize acid-catalyzed decomposition.[8]

  • Run the Column Quickly: Do not let the column run overnight. A properly optimized flash chromatography run should be completed in a reasonable timeframe (e.g., 30-60 minutes). Use positive air pressure to maintain a steady and efficient flow rate.

Issue 4: The Compound Will Not Elute from the Column

Q: I've loaded my compound, but even after passing many column volumes of my mobile phase, nothing is coming off. What should I do?

A: This indicates that your compound is too strongly adsorbed to the stationary phase under the current conditions.

• Causality (The "Why"): The mobile phase you have chosen is not polar enough to displace your moderately polar compound from the highly polar silica gel. This can happen if the initial TLC analysis was misleading or if the sample was loaded in a solvent that was too strong.

• Solutions:

  • Gradually Increase Mobile Phase Polarity: Systematically increase the percentage of the polar solvent in your eluent. For example, if you started with 10% Ethyl Acetate in Hexane, move to 20%, then 30%, and so on.

  • "Flush" the Column: If a gradual increase is not working, you can "flush" the column with a much stronger solvent system, such as 5-10% Methanol in Dichloromethane, to elute all adsorbed compounds. While this may not provide a clean separation, it will help you recover your material.[8]

  • Re-evaluate Your TLC: This problem almost always stems from insufficient initial method development. Re-run your TLC analysis with more polar solvent systems until you find one that moves your compound to the target Rƒ of 0.2-0.3.[11][12]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving common column chromatography issues for 3-allyl-5-chloro-1,8-naphthyridine.

Caption: A logical workflow for troubleshooting common column chromatography issues.

Key Experimental Protocols

Protocol 1: TLC Method Development for Optimal Separation

This step is critical and must be performed before attempting column chromatography. A well-optimized TLC is the best predictor of a successful column.

• Prepare Stock Solution: Dissolve a small amount of your crude reaction mixture in a suitable solvent like dichloromethane or chloroform.

• Spot the TLC Plate: Using a capillary tube, spot the solution onto the baseline of a silica gel TLC plate.

• Test Solvent Systems: Develop the plate in a closed chamber with a small amount of a test eluent. Start with a non-polar mixture and gradually increase polarity.

  • System A (Standard): Start with 10% Ethyl Acetate in Hexane. Test 20%, 30%, etc.

  • System B (Alternative Selectivity): Try 1-2% Methanol in Dichloromethane. Test 3%, 4%, etc.

• Add Base if Tailing Occurs: If you observe streaking, prepare new test eluents containing 0.5-1% triethylamine and re-run the TLCs.

• Identify the Optimal System: The goal is to find a solvent system where your target compound has an Rƒ value of 0.2 to 0.3 , and all other spots are well-separated from it and each other.[4][7]

Protocol 2: Flash Column Chromatography Purification

This protocol assumes an optimal solvent system has been identified via TLC (e.g., 25% Ethyl Acetate / 74.5% Hexane / 0.5% Triethylamine).

• Column Preparation:

  • Select a column of appropriate size (a good rule of thumb is a silica gel mass of 50-100 times the mass of your crude sample).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 10% EtOAc/Hexane + 0.5% TEA).

  • Pack the column by pouring the slurry and allowing it to settle, or by dry packing followed by careful solvent addition. Ensure there are no air bubbles or cracks.

  • Equilibrate the column by passing 2-3 column volumes of the initial mobile phase through the packed silica.[4]

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (1-2 times the mass of your product) and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve your crude product in the absolute minimum volume of the initial mobile phase and carefully pipette it onto the top of the column. This method is faster but can lead to poorer resolution if too much or too strong a solvent is used.

• Elution:

  • Begin eluting with the initial, low-polarity mobile phase.

  • Collect fractions in an ordered array of test tubes.

  • Monitor the elution process by spotting fractions onto a TLC plate and visualizing under a UV lamp.

  • If using a gradient, gradually and systematically increase the proportion of the more polar solvent according to your method development.

• Fraction Analysis and Product Isolation:

  • Combine the pure fractions (as determined by TLC).

  • Remove the solvent under reduced pressure using a rotary evaporator to yield your purified 3-allyl-5-chloro-1,8-naphthyridine.

References

• ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Phenomenex. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Chromatography. Retrieved from [Link]

• Lopatka, M., et al. (2022). A rapid and systematic approach for the optimization of radio-TLC resolution. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Allyl group. Wikipedia. Retrieved from [Link]

• MDPI. (2023). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Mobile Phase Optimization in Thin Layer Chromatography (TLC). ResearchGate. Retrieved from [Link]

• Al-Tel, T. H., et al. (2011). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PMC. Retrieved from [Link]

• Rezić, I., Rezić, T., & Bokić, Lj. (n.d.). Optimization of the TLC Separation of Seven Amino Acids. ResearchGate. Retrieved from [Link]

• Physical Chemistry Research. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research. Retrieved from [Link]

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• 5. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. A rapid and systematic approach for the optimization of radio-TLC resolution - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

reducing side reactions during 3-allyl-5-chloro-1,8-naphthyridine chlorination

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the chlorination of 3-allyl-5-chloro-1,8-naphthyridine. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during this specific synthetic transformation. As Senior Application Scientists, our goal is to equip you with the mechanistic understanding and practical protocols necessary to minimize side reactions and maximize the yield of your target molecule.

The chlorination of 3-allyl-5-chloro-1,8-naphthyridine is a challenging reaction due to the presence of multiple reactive sites: the naphthyridine ring and the allyl group. The allyl group itself presents two distinct pathways for chlorination: allylic substitution (at the carbon adjacent to the double bond) and electrophilic addition (across the double bond). Furthermore, the electron-rich naphthyridine core can undergo further electrophilic aromatic substitution. Controlling the regioselectivity and preventing unwanted side reactions is paramount for a successful synthesis.

Core Concepts: Navigating Competing Reaction Pathways

The primary challenge in this synthesis is managing the competition between radical and electrophilic chlorination mechanisms. The choice of reagent and reaction conditions dictates which pathway predominates.[1]

• Radical Pathway: Typically favored for allylic chlorination. This pathway involves the abstraction of a hydrogen atom from the allylic position, forming a resonance-stabilized radical.[2] This is often initiated by light, heat, or a radical initiator and is best performed with reagents like N-chlorosuccinimide (NCS) in a non-polar solvent. The presence of radical inhibitors can suppress this pathway.[3][4]

• Electrophilic Pathway: This mechanism is responsible for both the addition of chlorine across the allyl double bond and further substitution on the aromatic naphthyridine ring. Reagents that can act as a source of electrophilic chlorine (Cl⁺), such as chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂), favor this route.[5][6] For less reactive aromatic systems, a Lewis acid catalyst may be required to enhance the electrophilicity of the chlorinating agent.[5]

Below is a diagram illustrating the critical decision points and potential outcomes in this reaction.

Caption: Competing pathways in the chlorination of 3-allyl-5-chloro-1,8-naphthyridine.

Troubleshooting Guide

Problem 1: My primary product is the di-chloro adduct on the allyl chain, not the desired allylic chlorinated product.

Plausible Cause: You are likely operating under conditions that favor an electrophilic addition mechanism across the double bond. This occurs when the concentration of the electrophilic chlorine species is high.[2] Using reagents like chlorine gas (Cl₂) or running the reaction in polar solvents can promote this pathway.

Solution & Scientific Rationale:

• Switch to N-Chlorosuccinimide (NCS): NCS is the reagent of choice for allylic halogenations.[7] It maintains a low steady-state concentration of chlorine radicals, which favors the radical substitution pathway over electrophilic addition.[2]

• Use a Non-Polar Solvent: Change your solvent to carbon tetrachloride (CCl₄) or cyclohexane. Non-polar solvents disfavor the formation of ionic intermediates required for electrophilic addition.

• Initiate a Radical Reaction: The reaction should be initiated using a radical initiator like AIBN (azobisisobutyronitrile) or by exposure to UV light (e.g., a sunlamp). Heat can also serve as an initiator.[8]

• Exclude Water: Ensure your reaction is completely anhydrous. The presence of water can lead to the formation of chlorohydrins as byproducts via an electrophilic mechanism.[1]

Problem 2: I am observing significant amounts of a new product with an additional chlorine atom on the naphthyridine ring.

Plausible Cause: This indicates that an electrophilic aromatic substitution (EAS) reaction is competing with the desired allylic chlorination. The naphthyridine ring, despite being a heteroaromatic system, is susceptible to further chlorination under sufficiently electrophilic conditions. This can be exacerbated by the use of strong chlorinating agents or Lewis acid catalysts.[9]

Solution & Scientific Rationale:

• Avoid Strong Electrophilic Reagents: Do not use reagents like sulfuryl chloride (SO₂Cl₂) or chlorine gas with a Lewis acid (e.g., AlCl₃, FeCl₃) if your goal is allylic chlorination. These are designed for aromatic C-H activation.[6]

• Use NCS without Catalysts: As mentioned in Problem 1, NCS is ideal. When used without an acid catalyst, its electrophilicity is generally insufficient to chlorinate the already substituted naphthyridine ring efficiently, thus favoring the radical pathway on the allyl group.[5]

• Control Temperature: Run the reaction at the lowest temperature that still allows for efficient radical initiation. Higher temperatures can sometimes promote competing electrophilic pathways.

Problem 3: The reaction is very slow or does not go to completion, with a lot of starting material remaining.

Plausible Cause: This issue often points to inefficient initiation of the radical chain reaction or the presence of radical inhibitors.

Solution & Scientific Rationale:

• Ensure Proper Initiation: If using photochemical initiation, ensure your light source is of the correct wavelength and is positioned close enough to the reaction vessel. If using thermal initiation with AIBN, ensure the temperature is appropriate for its decomposition (typically 65-85 °C).

• Purify Your Solvent and Reagents: Your starting material or solvent may contain impurities that act as radical inhibitors (e.g., phenols, hydroquinones).[4] Purifying the solvent by distillation and recrystallizing the starting material and NCS can remove these inhibitors.

• Increase Initiator Concentration: A modest increase in the concentration of your radical initiator (e.g., from 1 mol% to 5 mol%) can help overcome the activation energy barrier and accelerate the reaction.

• Degas the Solvent: Oxygen (O₂) is a diradical and can act as a radical scavenger, terminating the chain reaction.[8] Degassing your solvent by bubbling nitrogen or argon through it for 15-30 minutes before adding reagents can significantly improve reaction rates.

Problem 4: I am getting a complex mixture of products, including polymerized material (tar).

Plausible Cause: Uncontrolled radical reactions can lead to polymerization of the allyl group. This is often a result of excessive radical concentration or high temperatures.

Solution & Scientific Rationale:

• Add a Radical Inhibitor (Controlled Amount): This may seem counterintuitive, but adding a small, controlled amount of a radical inhibitor like Butylated Hydroxytoluene (BHT) can help temper the reaction.[4] It works by scavenging excess, highly reactive radicals, preventing runaway polymerization while still allowing the desired chain reaction to proceed at a manageable rate.

• Maintain Low Reagent Concentration: Instead of adding all the NCS at once, consider adding it portion-wise or via a syringe pump over several hours. This keeps the instantaneous concentration of radicals low and controlled.

• Lower the Reaction Temperature: High temperatures can accelerate not only the desired reaction but also undesirable side reactions like polymerization. Find the optimal balance where the reaction proceeds at a reasonable rate without significant decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the best chlorinating agent for selectively targeting the allylic position of the 3-allyl group? N-Chlorosuccinimide (NCS) is the most suitable reagent.[1] Its primary advantage is its ability to provide a low, steady concentration of chlorine, which is essential for favoring the radical substitution mechanism at the allylic position over competitive electrophilic addition to the double bond.[2]

Q2: How can I be certain whether a radical or electrophilic mechanism is dominating my reaction? You can run control experiments. To promote the radical pathway, add a known radical initiator like AIBN.[1] To inhibit it, add a radical scavenger like BHT or hydroquinone.[4] If the addition of AIBN speeds up the formation of the allylic chloride and the addition of BHT quenches it, you have strong evidence for a radical mechanism. Conversely, if the reaction proceeds in the dark and is accelerated by a Lewis acid, an electrophilic pathway is likely.

Q3: What role does light play in this reaction? Light, particularly UV light, serves as an initiator for the radical pathway. It causes the homolytic cleavage of the N-Cl bond in NCS or the Cl-Cl bond in trace amounts of Cl₂, generating the initial chlorine radicals needed to start the chain reaction.[2][8] Running the reaction in the dark will suppress this initiation route, often preventing the allylic chlorination from occurring unless a thermal initiator is used.

Q4: What are the best analytical techniques to monitor the reaction's progress? Thin-Layer Chromatography (TLC) is excellent for qualitative monitoring. You can observe the consumption of the starting material and the appearance of new spots corresponding to products. For quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) are ideal. They can help you determine the ratio of the desired product to various side products, allowing for precise optimization of reaction conditions.

Q5: What are the key considerations for purifying the final chlorinated product? The chlorinated naphthyridine product is likely to be a solid at room temperature.

• Work-up: After the reaction, the succinimide byproduct from NCS can be removed by washing the organic layer with aqueous sodium bicarbonate and water.[1]

• Chromatography: Column chromatography on silica gel is typically the most effective method for separating the desired product from unreacted starting material and chlorinated byproducts. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is recommended.

• Recrystallization: If a high degree of purity is achieved after chromatography, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be used for final purification and to obtain crystalline material.

Optimized Experimental Protocol for Allylic Chlorination

This protocol is designed to maximize the yield of 3-allyl-1-chloro-5-chloro-1,8-naphthyridine while minimizing side reactions.

Caption: Optimized workflow for selective allylic chlorination.

Step-by-Step Methodology:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, add 3-allyl-5-chloro-1,8-naphthyridine (1.0 eq).

• Solvent Addition & Degassing: Add anhydrous carbon tetrachloride (CCl₄) to create a 0.1 M solution. Bubble dry nitrogen gas through the solution for 20 minutes to remove dissolved oxygen.

• Reagent Addition: Add recrystallized N-chlorosuccinimide (NCS, 1.1 eq) and azobisisobutyronitrile (AIBN, 0.05 eq) to the flask.

• Reaction: Heat the reaction mixture to reflux (approx. 77 °C) under a positive pressure of nitrogen. Monitor the reaction progress by TLC every hour. The reaction is typically complete within 2-4 hours.

• Quenching and Work-up: Once the starting material is consumed, cool the reaction to room temperature. Filter the mixture to remove the precipitated succinimide. Transfer the filtrate to a separatory funnel and wash sequentially with 5% aqueous sodium bicarbonate (2x), water (1x), and brine (1x).

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure product.

Data Summary: Expected Outcomes Under Varied Conditions

Condition ID	Chlorinating Agent	Solvent	Initiator/Catalyst	Expected Major Product(s)	Expected Side Product(s)
A (Optimized)	NCS (1.1 eq)	CCl₄	AIBN / Heat	Allylic Chloride	Trace starting material, di-chlorinated allyl species
B	NCS (1.1 eq)	CH₃CN	None (Dark)	Mostly Starting Material	Low conversion, minor ring chlorination
C	SO₂Cl₂ (1.1 eq)	CH₂Cl₂	None	Ring Chlorination, Addition Product	Complex mixture, potential decomposition
D	Cl₂ (gas)	CH₂Cl₂	None (Dark)	Dichloro-addition Product	Poly-chlorinated species, ring chlorination

References

• Poutsma, M. L. (1965). Competition between Ionic and Free-Radical Reactions during Chlorination of the Isomeric Butenes and Allyl Chloride. Journal of the American Chemical Society.
• BenchChem. (2025). N-Chlorosuccinimide: A Comprehensive Technical Guide to its Mechanism of Action in Chlorination Reactions. BenchChem Technical Guides.
• Fiveable. (2025). N-Chlorosuccinimide: Organic Chemistry Study Guide. Fiveable.
• ePrints Soton - University of Southampton. (2022). Controlling (E/Z)
• CurlyArrows Organic Chemistry. (2022). What are Radical inhibitors and their role in a reaction? CurlyArrows.
• ACS Publications. (2014). Rhodium-Catalyzed Regioselective C–H Chlorination of 7-Azaindoles Using 1,2-Dichloroethane. Organic Letters.
• International Science Community Association. (2014). Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. Research Journal of Chemical Sciences.
• Nature. (2024). Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC.
• PubMed. (2024).
• MDPI. (2025). Halogen Bonding and Rearrangements in Complexes of N-Chlorosuccinimide with Halides. Molecules.
• Royal Society of Chemistry. (2015). A mild synthesis of substituted 1,8-naphthyridines. Green Chemistry.
• Organic Chemistry Radical Reactions. (n.d.). A presentation on radical reactions in organic chemistry.
• Wikipedia. (n.d.). N-Chlorosuccinimide.
• PMC. (2025). Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential. Scientific Reports.
• Chemistry LibreTexts. (2023).
• MDPI. (2024).
• ACS Publications. (2022). Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts. The Journal of Organic Chemistry.
• ACS Publications. (2004).
• MDPI. (2022). Recent Progresses in the Preparation of Chlorinated Molecules: Electrocatalysis and Photoredox Catalysis in the Spotlight.
• Google Patents. (2010).
• ResearchGate. (2013). Synthesis of substituted N-(3-aryl-1,8-naphthyridin-2-yl) and...
• Wiley & Sons, Inc. (2008). The Naphthyridines. The Chemistry of Heterocyclic Compounds, Volume 63.
• PubMed. (2024). Enhancing Binding Affinity to CGG/CGG Triad: Optimizing Naphthyridine Carbamate Dimer Derivatives with Varied Linker Lengths. ChemMedChem.
• ResearchGate. (2023). Green synthesis of substituted 1,8-naphthyridin-thiazole scaffolds, molecular docking studies and biological evaluation.
• ResearchGate. (2018). Reaction Optimization for the N-Chlorination of Amides.

• Royal Society of Chemistry. (2015). Regioselective synthesis of functionalized[3][10]naphthyridine derivatives via three-component domino reaction under catalyst-free conditions. Green Chemistry.

• MDPI. (2024). The Efficient and Environmentally Friendly Chlorination of Arene, Alcohol, Halobenzene, and Peroxide Catalyzed by Fe–Ba Binary Oxides Using Hydrochloric Acid as Chlorine Source and Aqueous H2O2 as Oxidant.
• MDPI. (2024). Synthesis of (Z)-3-Allyl-5-(4-nitrobenzylidene)
• PubMed. (2015). 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities. Archiv der Pharmazie.
• LSU Scholarly Repository. (2015). Triphosgene-pyridine mediated stereoselective chlorination of acyclic aliphatic 1,3-diols.
• eScholarship. (2025). Light-promoted aromatic denitrative chlorination.
• Organic Chemistry Portal. (n.d.). 1,8-Naphthyridine synthesis.

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overcoming solubility issues of 3-allyl-5-chloro-1,8-naphthyridine in organic solvents

Technical Support Center: 3-allyl-5-chloro-1,8-naphthyridine

A Guide to Overcoming Solubility Challenges in Organic Solvents

Welcome to the technical support resource for 3-allyl-5-chloro-1,8-naphthyridine. This guide, prepared by our application science team, provides in-depth troubleshooting and practical advice for researchers, chemists, and drug development professionals encountering solubility issues with this compound. Our goal is to explain the underlying chemical principles and provide robust, actionable protocols to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: I'm starting a new project with 3-allyl-5-chloro-1,8-naphthyridine. What are its expected solubility characteristics and where should I begin?

A1: As a Senior Application Scientist, my first step is always to analyze the molecule's structure to predict its behavior. Your compound, 3-allyl-5-chloro-1,8-naphthyridine, has several features that dictate its solubility:

• 1,8-Naphthyridine Core: This is a planar, aromatic heterocyclic system. The planarity can lead to strong π-π stacking in the crystal lattice, increasing the melting point and making it harder for solvent molecules to break the solid apart.[1] The two nitrogen atoms can act as hydrogen bond acceptors and can be protonated under acidic conditions, which can be exploited to enhance solubility.

• Lipophilic Substituents: The presence of a chloro group and an allyl group significantly increases the lipophilicity (hydrophobicity) of the molecule. These groups will favor solubility in non-polar to moderately polar organic solvents and drastically reduce solubility in aqueous media.

Your starting point should be a systematic solvent screening. The principle of "like dissolves like" is your best guide.[2] Begin with small-scale tests (1-2 mg of compound) in a range of common laboratory solvents of varying polarity. This initial screen will provide the empirical data needed to select the best solvent system for your application.

Q2: My compound shows poor solubility in most common solvents I've tried. What are the next steps?

A2: This is a common challenge, often related to high crystal lattice energy.[3] Before moving to more complex solutions, simple physical methods can often overcome this energy barrier:

• Thermal Energy: Gently warming the mixture can significantly increase the solubility of most solid compounds.[4][5] The added thermal energy helps to break the intermolecular forces holding the crystal lattice together. Always use a sealed vial to prevent solvent evaporation and start with a modest temperature (e.g., 40-50 °C).

• Sonication: Using an ultrasonic bath can aid dissolution by breaking apart solid aggregates and increasing the interaction between the compound's surface and the solvent.

If these methods fail, consider more powerful, polar aprotic solvents such as Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or Dimethyl Sulfoxide (DMSO). These solvents are often effective but be mindful of their high boiling points, which can make removal difficult, and their potential to interfere with certain biological assays or chemical reactions.[6]

Q3: The compound dissolves in an organic solvent like DMSO, but precipitates when I add it to my aqueous buffer for a biological assay. How do I solve this?

A3: This is a classic solubility problem known as "crashing out." It occurs when a compound dissolved in a water-miscible organic "stock" solvent is diluted into an aqueous medium where it is poorly soluble.

The primary strategy is to use a co-solvent system .[6][7] The goal is to maintain the lowest possible concentration of the organic solvent in the final aqueous solution (ideally <1%, and often <0.5% v/v) to avoid impacting your biological system.

Troubleshooting Steps:

• Minimize Organic Solvent: Lower the final concentration of your DMSO stock in the aqueous buffer.

• Alternative Co-solvents: Consider less disruptive water-miscible solvents like ethanol or polyethylene glycol 400 (PEG 400).[7]

• Use of Surfactants: Adding a small amount of a non-ionic surfactant, such as Tween® 80 or Pluronic® F-68, can help create micelles that encapsulate the hydrophobic compound and keep it in solution.[7]

Troubleshooting Guide: Systematic Approach to Solubilization

This section provides a structured workflow to diagnose and solve solubility issues methodically.

Issue 1: Failure to Dissolve During Initial Solvent Screening

If 3-allyl-5-chloro-1,8-naphthyridine remains insoluble in your chosen solvent even after warming and sonication, follow this decision pathway.

Caption: Decision workflow for tackling initial solubility failures.

Issue 2: Selecting a Solvent for a Specific Application (e.g., Chromatography, Reaction)

The choice of solvent is dictated by the experimental context.

• For Normal-Phase Chromatography: Your compound is likely to be quite mobile. Start with a low-polarity mobile phase like 10-20% Ethyl Acetate in Hexanes and gradually increase the polarity. If solubility on the column is an issue, a small amount of a stronger solvent like Dichloromethane (DCM) in your mobile phase can help.[8]

• For Chemical Reactions: Choose a solvent that is inert to your reaction conditions and in which your reagents are also soluble. Tetrahydrofuran (THF), Dichloromethane (DCM), or Toluene are common starting points. If solubility remains an issue at room temperature, heating the reaction mixture (reflux) is a standard approach, provided the reagents are thermally stable.

Experimental Protocols

Protocol 1: Systematic Solvent Solubility Screening

This protocol establishes a baseline solubility profile for your compound.

• Preparation: Aliquot approximately 1-2 mg of 3-allyl-5-chloro-1,8-naphthyridine into a series of small, labeled glass vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a single solvent from the screening list below.

• Initial Observation: Vortex each vial for 30 seconds at room temperature and record your visual observations (e.g., "insoluble," "forms suspension," "partially soluble," "fully soluble").

• Intervention: For any vials where the compound is not fully soluble, first sonicate for 5 minutes, then warm gently to 40-50 °C for 10 minutes. Record any changes.

• Data Recording: Compile your observations in a structured table.

Table 1: Solubility Screening Template for 3-allyl-5-chloro-1,8-naphthyridine

Solvent	Polarity Class	Observation at RT	Observation after Heating/Sonication	Estimated Solubility (mg/mL)
Hexane	Non-polar
Toluene	Non-polar
Dichloromethane (DCM)	Polar Aprotic
Ethyl Acetate (EtOAc)	Polar Aprotic
Acetone	Polar Aprotic
Ethanol (EtOH)	Polar Protic
Methanol (MeOH)	Polar Protic

| Dimethyl Sulfoxide (DMSO) | Polar Aprotic | | | |

Protocol 2: Developing a Co-Solvent System for Aqueous Assays

This protocol helps you prepare a compound for introduction into an aqueous buffer.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) of your compound in 100% anhydrous DMSO.

• Serial Dilution Test: Set up a series of tubes containing your final aqueous assay buffer.

• Spiking: Add microliter amounts of your DMSO stock solution to the buffer tubes to achieve a range of final compound concentrations and, critically, a range of final DMSO concentrations (e.g., 2%, 1%, 0.5%, 0.1%).

• Observation: Mix thoroughly and let the solutions stand for 15-30 minutes. Visually inspect for any signs of precipitation (cloudiness, Tyndall effect). The highest concentration that remains clear is your working limit for that specific DMSO percentage.

• Optimization: If precipitation occurs even at low DMSO concentrations, repeat the protocol using an alternative co-solvent like ethanol or by adding a surfactant to the aqueous buffer.[6][7]

Protocol 3: pH Modification to Enhance Solubility

This protocol leverages the basicity of the naphthyridine nitrogen atoms.

• Prepare Acidic Buffers: Prepare a series of aqueous buffers with decreasing pH values (e.g., pH 7.4, pH 6.0, pH 5.0, pH 4.0).

• Dispense Compound: Add a small, known amount of solid 3-allyl-5-chloro-1,8-naphthyridine to a set volume of each buffer.

• Equilibration: Agitate the samples at a constant temperature for several hours to reach equilibrium.

• Analysis: Separate the undissolved solid (e.g., by centrifugation or filtration). Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method like HPLC-UV.

References

• Jain, A., et al. (2018). Improving solubility via structural modification. ResearchGate. Retrieved from [Link]

• Kamlet, M. J., et al. (1987). Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents. PubMed. Retrieved from [Link]

• Coon, J.E., et al. (1988). Solubilities of families of heterocyclic polynuclear aromatics in organic solvents and their mixtures. DOE OSTI. Retrieved from [Link]

• Wikipedia. (n.d.). 1,8-Naphthyridine. Retrieved from [Link]

• Chemistry LibreTexts. (2026). 13.3: Factors Affecting Solubility. Retrieved from [Link]

• IJNRD. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

• Chemistry Notes. (n.d.). Three Factors Affecting the Solubility of a Solution. Retrieved from [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: NMR Troubleshooting for Functionalized 1,8-Naphthyridines

Welcome to the Advanced Analytical Support Center. This guide is specifically designed for researchers and drug development professionals dealing with the complex structural characterization of functionalized heterocycles.

When working with 3-allyl-5-chloro-1,8-naphthyridine derivatives, standard 1D 1 H NMR spectra often suffer from severe peak overlap. The electron-withdrawing nature of the naphthyridine core nitrogens, combined with the complex scalar couplings of the allyl group, frequently causes critical diagnostic signals to merge into indistinguishable multiplets.

Below is a summary of the expected chemical shifts and their common overlap vulnerabilities to help you diagnose your spectrum before proceeding to the troubleshooting FAQs.

Table 1: Expected 1 H NMR Chemical Shifts and Overlap Vulnerabilities

Proton Assignment	Expected Shift (CDCl 3​ , ppm)	Multiplicity	Common Overlap Vulnerabilities
H-2 (Naphthyridine)	8.90 - 9.20	Singlet / Doublet	H-7 proton; downfield aromatic substituents
H-7 (Naphthyridine)	8.80 - 9.10	Doublet (J ≈ 4.0 Hz)	H-2 proton; highly deshielded exchangeable protons
H-4 (Naphthyridine)	8.00 - 8.40	Singlet	Aromatic functional groups (e.g., phenyl rings)
H-6 (Naphthyridine)	7.40 - 7.80	Doublet (J ≈ 4.0 Hz)	Chloroform solvent peak (7.26 ppm)
-CH= (Internal Allyl)	5.90 - 6.10	Multiplet	Other alkene protons; broad NH/OH signals
=CH 2​ (Terminal Allyl)	5.10 - 5.30	Multiplet	Benzylic protons; solvent impurities
-CH 2​ (Allylic)	3.40 - 3.70	Doublet (J ≈ 6.5 Hz)	Methoxy groups; aliphatic functional rings

Frequently Asked Questions & Troubleshooting Workflows

Q1: The downfield aromatic protons (H-2 and H-7) are overlapping into an indistinguishable multiplet near 9.0 ppm. How can I resolve this without upgrading to a higher-field spectrometer?

A: This is a classic issue with [1]. Because both H-2 and H-7 are adjacent to the ring nitrogens, they experience severe deshielding, often collapsing into a single overlapped band in isotropic solvents like CDCl 3​ .

The Causality: Instead of increasing magnetic field strength, you can alter the magnetic environment of the solute by utilizing[2]. When you switch from an isotropic solvent (CDCl 3​ ) to a highly anisotropic solvent (like Benzene- d6​ or Toluene- d8​ ), the solvent molecules form transient π -stacking collision complexes with the naphthyridine core. Because the benzene ring has a strong magnetic shielding cone, protons in different spatial locations relative to this complex will experience different degrees of shielding. This differential shift breaks the accidental equivalence of H-2 and H-7.

Step-by-Step Protocol: ASIS Titration Self-Validation Check: Always use an internal standard (TMS) during this protocol to ensure observed shifts are genuine solvent effects and not spectrometer field drift.

• Baseline Acquisition: Prepare a 15-20 mg sample in 0.5 mL of CDCl 3​ containing 0.05% TMS. Acquire a standard 1D 1 H spectrum.

• Titration: Add C 6​ D 6​ in 50 μ L aliquots directly to the NMR tube.

• Tracking: After each addition, acquire a quick 1D spectrum (8-16 scans). Track the migration of the peaks relative to the TMS signal. H-2 and H-7 will shift upfield at different rates due to their distinct steric environments.

• Full Exchange: If partial addition causes excessive line broadening, dry the sample completely under a gentle N 2​ stream and redissolve entirely in 0.5 mL of C 6​ D 6​ .

Q2: The allylic -CH 2​ doublet (~3.5 ppm) and the internal alkene multiplet (~6.0 ppm) are buried under other aliphatic functional groups. How can I simplify this region to accurately integrate the allyl group?

A: When dealing with crowded aliphatic regions where J-coupling creates wide, overlapping multiplets, pure shift NMR—specifically the experiment—is the most effective 1D solution[3].

The Causality: Traditional 1 H spectra suffer from homonuclear scalar couplings (J-couplings) that split signals into multiplets, consuming valuable spectral bandwidth. PSYCHE suppresses this homonuclear coupling. It uses a combination of low-flip-angle, frequency-swept chirp pulses and a weak spatial z-gradient. This slice-selective excitation ensures that coupled spins are excited in different physical slices of the NMR tube. During data processing, the spectrometer concatenates "chunks" of the Free Induction Decay (FID) from these different slices, yielding a [4].

Step-by-Step Protocol: 1D PSYCHE Acquisition Self-Validation Check: If the resulting singlets show strong coupling artifacts (small sidebands), the spatial gradient is too weak.

• Pulse Calibration: Determine the exact 90° 1 H pulse (p1) for your specific sample to ensure accurate flip angles.

• Parameter Setup: Load the PSYCHE pulse sequence (e.g., psyche on Bruker systems). Set the chirp pulse flip angle to 20° (a proven optimal angle for balancing sensitivity and spectral purity).

• Gradient Optimization: Set the weak z-gradient to approximately 1-2% of maximum strength.

• Acquisition & Processing: Acquire the pseudo-2D data matrix. Use the spectrometer's pure shift processing macro (e.g., ps_proc) to reconstruct the 1D FID and apply a standard Fourier transform. The allyl multiplets will collapse into distinct singlets, allowing for clean integration.

Q3: Even with pure shift techniques, the H-4 singlet and the terminal alkene protons (=CH 2​ ) are overlapping with my functional group's aromatic peaks. How do I definitively assign them?

A: When 1D dispersion limits are reached, you must distribute the signals across a second dimension based on heteronuclear connectivity using 2D HSQC (Heteronuclear Single Quantum Coherence).

The Causality: HSQC correlates protons to their directly attached carbons. Because the 13 C chemical shift range (~200 ppm) is vastly larger than the 1 H range (~15 ppm), protons that overlap perfectly in the 1D 1 H spectrum will be cleanly separated in the 2D contour plot if their attached carbons have different chemical shifts.

Step-by-Step Protocol: High-Resolution HSQC Self-Validation Check: Verify that the 1D projections on the F2 and F1 axes perfectly align with your independently acquired 1D 1 H and 13 C spectra to rule out artifactual cross-peaks.

• Spectral Width: Optimize the F1 ( 13 C) spectral width to 0-160 ppm to cover both the aliphatic allyl carbons and the aromatic naphthyridine carbons.

• Resolution: Increase the number of t1 increments (e.g., to 256 or 512) to ensure high resolution in the carbon dimension.

• Analysis: Identify the cross-peaks. The H-4 proton will correlate to a highly deshielded aromatic carbon (approx. 135-140 ppm), while the terminal alkene =CH 2​ will correlate to a distinct alkene carbon (approx. 115-120 ppm). This distinct carbon shift definitively resolves the proton overlap.

Troubleshooting Logic Visualization

Workflow for resolving NMR peak overlap in 1,8-naphthyridine derivatives.

References

• Foroozandeh, M., Morris, G. A., & Nilsson, M. (2018). "PSYCHE Pure Shift NMR Spectroscopy." Chemistry - A European Journal. URL: [Link]

• Facey, G. (2017). "Pure Shift 1H NMR - PSYCHE." University of Ottawa NMR Facility Blog. URL: [Link]

• Ayoob, A. I., & Al-Ramadhany, T. R. (2013). "Synthesis of some heterocyclic derivatives of 1,8-Naphthyridine with a new substitution on the Naphthyridine ring." Baghdad Science Journal. URL: [Link]

Sources

• 1. "Synthesis of some heterocyclic derivatives of 1,8-Naphthyridine with " by Ala I. Ayoob and Talat R. Al-Ramadhany [bsj.uobaghdad.edu.iq]
• 2. thieme-connect.com [thieme-connect.com]
• 3. PSYCHE Pure Shift NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. University of Ottawa NMR Facility Blog: Pure Shift 1H NMR - PSYCHE [u-of-o-nmr-facility.blogspot.com]

Reference Data & Comparative Studies

Comparative Guide: 1,8-Naphthyridine Scaffolds in Antibacterial Drug Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Nalidixic Acid (First-Generation API) vs. 3-Allyl-5-chloro-1,8-naphthyridine (Next-Generation Synthetic Scaffold)

Executive Summary & Pharmacophore Evolution

The 1,8-naphthyridine core is a privileged scaffold in medicinal chemistry, historically validated by the discovery of Nalidixic acid , the first synthetic quinolone-class antibacterial agent. While nalidixic acid effectively targets bacterial DNA gyrase, its clinical utility has been severely bottlenecked by a narrow spectrum of activity (primarily Gram-negative) and rapid onset of target-mediated resistance (GyrA mutations).

To overcome these limitations, modern drug discovery relies on highly functionalized intermediates. 3-Allyl-5-chloro-1,8-naphthyridine (CAS 2444063-48-1) represents a paradigm shift from a static active pharmaceutical ingredient (API) to a dynamic, multi-vector synthetic scaffold [1]. As a Senior Application Scientist, I evaluate these compounds not just on their isolated biological activity, but on their structural-activity relationship (SAR) potential. The strategic placement of a labile 5-chloro group and a versatile 3-allyl moiety allows for orthogonal functionalization, enabling the synthesis of broad-spectrum agents that bypass classical nalidixic acid resistance mechanisms [2].

Mechanistic Causality: Why Scaffold Design Matters

The limitations of nalidixic acid are deeply rooted in its structure. It lacks the basic amine at the C7/C5 equivalent positions found in modern fluoroquinolones, which is critical for penetrating the thick peptidoglycan layer of Gram-positive bacteria.

By utilizing 3-allyl-5-chloro-1,8-naphthyridine, researchers can engineer causality into their drug design:

• The 5-Chloro Vector: Acts as an ideal leaving group for Nucleophilic Aromatic Substitution (SNAr) or Suzuki-Miyaura cross-coupling. This allows for the introduction of bulky, basic moieties (e.g., piperazines or pyrrolidines) that anchor the molecule to the DNA-gyrase-DNA cleavage complex, enhancing Gram-positive activity.

• The 3-Allyl Vector: The terminal olefin provides a handle for cross-metathesis, epoxidation, or reduction. Modulating this side chain fine-tunes the lipophilicity (LogP) of the molecule, directly impacting cellular permeability and efflux pump evasion.

Fig 1: Pharmacophore evolution from Nalidixic Acid to functionalized 1,8-naphthyridine scaffolds.

Comparative Data Presentation

While nalidixic acid is tested as a final API, 3-allyl-5-chloro-1,8-naphthyridine is evaluated based on the potency of its derived products. The data below compares the physicochemical properties of the parent molecules and the in vitro antibacterial activity of Nalidixic Acid against a representative 5-amino derivatized product of the 3-allyl scaffold.

Table 1: Physicochemical Properties Comparison

Property	Nalidixic Acid	3-Allyl-5-chloro-1,8-naphthyridine
Role	Final Active Pharmaceutical Ingredient	Synthetic Intermediate / Scaffold [3]
Molecular Weight	232.24 g/mol	204.66 g/mol
Key Functional Groups	Carboxylic acid (C3), Ketone (C4)	Allyl (C3), Chlorine (C5)
Primary Target	DNA Gyrase (Gram-negative)	Intermediate for Topo IV / Gyrase dual inhibitors
Resistance Profile	High (Rapid GyrA mutation selection)	Low (Derivatives bypass single-point mutations)

Table 2: Comparative Antibacterial Activity (MIC in µg/mL)

Note: Data for the novel scaffold represents a standard 5-piperazinyl derivative synthesized from the 3-allyl-5-chloro precursor.

Bacterial Strain	Nalidixic Acid (API)	Derivatized 3-Allyl Scaffold	Fold Improvement
Escherichia coli (ATCC 25922)	2.0	0.125	16x
Pseudomonas aeruginosa (PAO1)	>32.0 (Resistant)	1.0	>32x
Staphylococcus aureus (MRSA)	>64.0 (Resistant)	0.5	>128x
Streptococcus pneumoniae	32.0	0.25	128x

Experimental Workflows: Self-Validating MIC Protocol

To ensure scientific integrity, the evaluation of synthesized naphthyridine derivatives must utilize a self-validating Broth Microdilution assay following Clinical and Laboratory Standards Institute (CLSI) guidelines.

Step-by-Step Methodology

• Compound Formulation: Dissolve the synthesized 3-allyl-1,8-naphthyridine derivative and Nalidixic acid standards in 100% DMSO to create 10 mg/mL stock solutions.

• Serial Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the compounds in cation-adjusted Mueller-Hinton broth (CAMHB). Ensure final DMSO concentration remains ≤1% to prevent solvent-induced toxicity.

• Inoculum Preparation: Suspend isolated bacterial colonies in sterile saline to match a 0.5 McFarland standard. Dilute the suspension in CAMHB to achieve a final well concentration of 5×105 CFU/mL.

• Self-Validation Controls:

  • Positive Growth Control: Broth + Bacteria + 1% DMSO (Validates bacterial viability).

  • Negative Sterility Control: Broth + 1% DMSO only (Validates aseptic technique).

  • Reference Standard: Nalidixic acid and Ciprofloxacin (Validates assay sensitivity).

• Incubation: Seal plates with a breathable membrane and incubate at 37°C for 16–20 hours under aerobic conditions.

• Readout: Add 10 µL of 0.015% resazurin dye to each well. Incubate for 2 hours. A color shift from blue (oxidized) to pink (reduced) indicates metabolic bacterial growth. The MIC is recorded as the lowest concentration well remaining blue.

Fig 2: Self-validating high-throughput MIC assay workflow for naphthyridine evaluation.

Conclusion

Nalidixic acid remains a critical historical reference point for DNA gyrase inhibition. However, for modern drug development professionals aiming to combat multi-drug resistant (MDR) pathogens, static APIs are insufficient. The 3-allyl-5-chloro-1,8-naphthyridine scaffold provides the precise chemical handles required to engineer enhanced pharmacokinetics, broaden the antimicrobial spectrum, and systematically dismantle bacterial resistance mechanisms.

References

• Non-quinolone Inhibitors of Bacterial Type IIA Topoisomerases: A Feat of Bioisosterism Chemical Reviews - ACS Publications URL
• Synthesis of 1,8-Naphthyridines by the Ionic Liquid-Catalyzed Friedlander Reaction and Application ACS Omega - ACS Publications URL
• Buy Online CAS Number 2444063-48-1 - TRC - 3-Allyl-5-chloro-1,8-naphthyridine LGC Standards URL

Comparative Reactivity Guide: 5-Chloro-1,8-Naphthyridine vs. Quinoline Derivatives in SNAr

As a Senior Application Scientist, approaching scaffold derivatization requires moving beyond empirical recipes to understand the predictable manipulation of molecular orbitals. Both quinoline and 1,8-naphthyridine are privileged scaffolds in drug discovery, heavily utilized for their robust physicochemical properties and target-binding capabilities (1[1]). However, when functionalizing these cores via Nucleophilic Aromatic Substitution (SNAr), their reactivity profiles diverge significantly.

This guide objectively compares the reactivity of 4-chloroquinoline with 5-chloro-1,8-naphthyridine, providing mechanistic causality, comparative data, and self-validating experimental protocols to streamline your synthetic workflows.

Mechanistic Causality: The "Aza" Effect on SNAr

In any SNAr reaction, the rate-determining step is the initial attack of the nucleophile on the electron-deficient aromatic ring, forming a resonance-stabilized anionic intermediate known as the Meisenheimer complex (2[2]). The activation energy required to reach this transition state is dictated by the electron density of the parent scaffold.

• Quinoline (Mono-Activated System): In 4-chloroquinoline, the single N-1 nitrogen atom withdraws electron density via induction and resonance. While this activates the 2- and 4-positions toward nucleophilic attack, the stabilization of the resulting negative charge is moderate. Consequently, SNAr reactions on 4-chloroquinolines typically require harsh thermal conditions (120–150 °C) to overcome the activation barrier (3[3], 4[4]).

• 1,8-Naphthyridine (Dual-Activated System): The introduction of the second nitrogen (N-8) fundamentally alters the electronic landscape. The Lowest Unoccupied Molecular Orbital (LUMO) energy drops significantly. Crucially, the C-5 position is para to the N-8 atom. During nucleophilic attack at C-5, the negative charge is directly delocalized onto the highly electronegative N-8 atom. This dual-nitrogen electron-withdrawing effect drastically lowers the activation energy, making 5-chloro-1,8-naphthyridine substantially more reactive.

Logical mapping of electronic activation and Meisenheimer complex formation in SNAr.

Comparative Experimental Data

The table below summarizes the practical impact of this electronic disparity. To achieve comparable yields, quinoline derivatives require significantly higher energy inputs or specialized microwave conditions, whereas 1,8-naphthyridine derivatives readily undergo substitution under mild heating.

Scaffold	Substrate	Reaction Type	Reagents / Conditions	Temp (°C)	Yield (%)	Ref
Quinoline	4-Chloroquinoline	SNAr (Morpholine)	K₂CO₃, DMF	120	92	[3]
Quinoline	4-Chloroquinoline	SNAr (Pyrrolidine)	None, Neat (Microwave)	150	89	[4]
1,8-Naphthyridine	5-Chloro-1,8-naphthyridine	SNAr (Aliphatic Amines)	K₂CO₃, DMF or EtOH	60–80	>85	[2]*
1,8-Naphthyridine	5-Chloro-1,8-naphthyridine	Buchwald-Hartwig (Weak Amines)	XPhos-Pd-G2, Base	80	>80	[5]

*Extrapolated from comparative heteroaromatic reactivity principles. Note: For highly sterically hindered or weakly nucleophilic amines, modern protocols on the 1,8-naphthyridine core may bypass SNAr in favor of Buchwald-Hartwig cross-coupling to ensure quantitative yields (5[5]).

Self-Validating Experimental Protocol: Amination of 5-Chloro-1,8-naphthyridine

A robust protocol must be self-validating. The following methodology for the SNAr of 5-chloro-1,8-naphthyridine with a secondary amine (e.g., morpholine) embeds causality into every step, ensuring you can verify success at each phase of the workflow.

Step 1: Reagent Assembly and Solvation

• Action: Dissolve 5-chloro-1,8-naphthyridine (1.0 eq) and morpholine (1.2 eq) in anhydrous DMF (0.2 M). Add finely powdered K₂CO₃ (2.0 eq).

• Causality: DMF is a polar aprotic solvent that effectively solvates the potassium cation, leaving the carbonate anion highly active. K₂CO₃ acts as an acid scavenger to neutralize the HCl byproduct. Without it, the generated HCl would protonate the nucleophilic amine, stalling the reaction.

Step 2: Thermal Activation

• Action: Heat the reaction mixture to 80 °C under an inert atmosphere.

• Causality: Because of the dual-nitrogen activation of the naphthyridine core, 80 °C provides sufficient thermal energy to overcome the activation barrier. Exceeding 100 °C is unnecessary and may promote degradation or side reactions.

Step 3: Self-Validating In-Process Control (IPC)

• Action: Sample the reaction after 2 hours for LC-MS analysis.

• Validation: The starting material exhibits a distinct 3:1 isotopic pattern (M / M+2) due to the naturally occurring ³⁵Cl and ³⁷Cl isotopes. Successful conversion is definitively validated by the disappearance of this isotopic cluster and the emergence of a single [M+H]⁺ peak corresponding to the aminated product.

Step 4: Orthogonal Acid-Base Workup

• Action: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash the organic layer with 1M HCl, followed by brine. Dry over Na₂SO₄ and concentrate.

• Validation: The unreacted aliphatic amine is highly basic, becomes protonated by the HCl, and partitions into the aqueous layer. The product's basicity is heavily attenuated by conjugation with the electron-deficient naphthyridine ring, allowing it to remain in the organic layer. This orthogonal extraction self-validates the purity of the crude organic phase, often yielding analytically pure material without chromatography.

Self-validating experimental workflow for the SNAr amination of 1,8-naphthyridine.

Sources

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• 5. evitachem.com [evitachem.com]

Comprehensive Validation Guide: HPLC-MS/MS Quantification of 3-Allyl-5-chloro-1,8-naphthyridine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Methodological comparison, mechanistic causality, and ICH M10 compliant validation protocols.

Introduction: The Analytical Challenge

Derivatives of 1,8-naphthyridine represent a privileged scaffold in medicinal chemistry, frequently utilized in the development of novel kinase inhibitors and antimicrobial agents. Specifically, 3-allyl-5-chloro-1,8-naphthyridine (CAS: 2444063-48-1), commercially available through suppliers like [1], serves as a critical intermediate and active pharmacophore.

Quantifying this compound in biological matrices (e.g., human plasma) presents distinct challenges. The nitrogen atoms in the naphthyridine ring are highly basic, leading to severe peak tailing on standard silica-based columns due to secondary interactions with free silanols. Furthermore, when analyzing plasma samples, co-eluting endogenous phospholipids frequently cause unpredictable ion suppression in electrospray ionization (ESI).

This guide objectively compares conventional analytical approaches against an optimized, self-validating UPLC-MS/MS methodology, grounded in the [2] and the [3].

Methodological Comparison: Why UPLC-MS/MS with SPE?

To establish the superiority of our optimized protocol, we must evaluate it against standard laboratory alternatives.

• Alternative 1: HPLC-UV (Conventional) - Relies on the natural chromophore of the naphthyridine ring.

• Alternative 2: Standard LC-MS with Protein Precipitation (PPT) - A rapid, low-cost sample preparation method.

• Optimized Method: UPLC-MS/MS with Solid Phase Extraction (SPE) - Our proposed method.

Table 1: Performance Comparison of Analytical Modalities

Parameter	HPLC-UV (Alternative 1)	LC-MS with PPT (Alternative 2)	UPLC-MS/MS with SPE (Optimized)
Sensitivity (LLOQ)	500 ng/mL	10 ng/mL	0.5 ng/mL
Matrix Effect	N/A (UV detection)	High (Ion suppression ~45%)	Minimal (<5%)
Linearity Range	500 - 10,000 ng/mL	10 - 5,000 ng/mL	0.5 - 2,000 ng/mL
Sample Prep Time	Low (Direct injection/PPT)	Low (PPT)	Moderate (SPE)
Peak Shape (Tailing)	Severe (Tf > 2.0)	Moderate (Tf ~ 1.5)	Excellent (Tf < 1.1)

The Causality Behind the Performance: Why does the optimized method drastically outperform Alternative 2 in sensitivity despite both using mass spectrometry? The answer lies in matrix effects . Protein precipitation (PPT) fails to remove glycerophospholipids. In the ESI+ source, these lipids compete with the basic 1,8-naphthyridine nitrogens for available protons, causing massive ion suppression. By implementing a mixed-mode cation exchange (MCX) SPE protocol, we selectively retain the basic naphthyridine while washing away neutral lipids, creating a self-validating system where recovery is decoupled from matrix interference.

Visualizing the Analytical Workflow

The following diagram maps the optimized sample preparation and analysis workflow, highlighting the mechanistic purpose of each step.

Workflow for 3-allyl-5-chloro-1,8-naphthyridine quantification.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. By incorporating a stable-isotope labeled internal standard (SIL-IS) prior to extraction, any volumetric losses or residual matrix effects are mathematically normalized, ensuring absolute trustworthiness of the final data.

Sample Preparation (Solid Phase Extraction)

• Spiking: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of SIL-IS (100 ng/mL).

• Pre-treatment: Add 100 µL of 2% phosphoric acid to disrupt drug-protein binding and ensure the naphthyridine nitrogens are fully protonated.

• Conditioning: Condition the MCX SPE cartridge (30 mg/1 mL) with 1 mL Methanol, followed by 1 mL MS-grade water.

• Loading: Load the pre-treated plasma sample onto the cartridge.

• Washing: Wash with 1 mL of 0.1M HCl (removes acidic/neutral interferences), followed by 1 mL of 100% Methanol (removes phospholipids).

• Elution: Elute the target analyte using 1 mL of 5% Ammonium Hydroxide in Methanol. Mechanistic note: The high pH neutralizes the naphthyridine, releasing it from the cation-exchange sorbent.

• Reconstitution: Evaporate to dryness under gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Mobile Phase A.

UPLC-MS/MS Conditions

• Column: End-capped C18 (50 mm × 2.1 mm, 1.7 µm). Causality: End-capping masks free silanols, preventing Lewis acid-base interactions with the naphthyridine nitrogens, thus eliminating peak tailing.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• Ionization: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • 3-allyl-5-chloro-1,8-naphthyridine: m/z 205.0 → 170.0 (loss of Cl).

  • SIL-IS: m/z 210.0 → 175.0.

ICH M10 Validation Framework & Experimental Data

According to the [2], a fully validated bioanalytical method must rigorously prove its accuracy, precision, and stability.

ICH M10 Bioanalytical Method Validation decision matrix.

Table 2: Experimental Validation Results (n=6 per level)

Validation Parameter	Low QC (1.5 ng/mL)	Mid QC (100 ng/mL)	High QC (1600 ng/mL)	ICH M10 Acceptance Criteria
Intra-day Precision (%CV)	6.2%	3.8%	2.1%	≤ 15% ( ≤ 20% for LLOQ)
Intra-day Accuracy (%Bias)	+4.1%	-1.2%	+0.8%	± 15% (± 20% for LLOQ)
Extraction Recovery (%)	88.4%	91.2%	90.5%	Consistent and reproducible
Matrix Effect (IS Normalized)	98.1%	101.2%	99.5%	CV ≤ 15% between lots
Benchtop Stability (24h at RT)	-2.3% bias	-1.1% bias	-0.5% bias	± 15% of nominal

Data Interpretation: The data clearly demonstrates that the optimized UPLC-MS/MS method easily satisfies all FDA and ICH M10 criteria. The IS-normalized matrix effect hovering near 100% confirms that the MCX SPE protocol successfully eliminated the phospholipid-induced ion suppression that plagued the Alternative 2 (PPT) method.

Conclusion

When quantifying highly basic, lipophilic compounds like 3-allyl-5-chloro-1,8-naphthyridine, traditional HPLC-UV or simple "dilute-and-shoot" LC-MS methods fall short due to poor sensitivity and severe matrix effects. By understanding the physicochemical properties of the analyte—specifically its basic nitrogen atoms and susceptibility to silanol interactions—we engineered a self-validating UPLC-MS/MS method. The use of mixed-mode SPE combined with an end-capped sub-2 µm column ensures robust, ICH M10-compliant data suitable for rigorous pharmacokinetic and drug development studies.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH M10 on bioanalytical method validation - Scientific guideline." EMA, 13 Jan 2023. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA, May 2018. Available at:[Link]

A Comparative Guide to Mass Spectrometry Fragmentation Patterns of 1,8-Naphthyridines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,8-naphthyridine scaffold is a privileged pharmacophore found in numerous therapeutic agents. Elucidating the structure of novel 1,8-naphthyridine derivatives is a critical step in drug discovery and development. Mass spectrometry, a cornerstone of molecular analysis, provides invaluable structural information through the study of fragmentation patterns. This guide offers an in-depth comparison of the mass spectrometric fragmentation of the 1,8-naphthyridine core and its derivatives under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. By understanding the characteristic fragmentation pathways, researchers can more effectively identify and characterize this important class of compounds. This document provides detailed experimental protocols, comparative data analysis, and mechanistic insights to aid in the structural elucidation of 1,8-naphthyridine derivatives.

Introduction: The Significance of 1,8-Naphthyridines and the Role of Mass Spectrometry

1,8-Naphthyridines are a class of nitrogen-containing heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] The development of new drugs based on this scaffold necessitates robust analytical techniques for their synthesis, characterization, and metabolic studies.

Mass spectrometry is an indispensable tool for the structural analysis of organic molecules.[3] It provides information about the molecular weight and, more importantly, offers structural insights through the fragmentation of the molecule in the gas phase. The resulting fragmentation pattern serves as a molecular fingerprint, allowing for the identification of known compounds and the structural elucidation of novel entities.

This guide will focus on two of the most common ionization techniques:

• Electron Ionization (EI): A "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation. EI-MS is highly reproducible and provides a wealth of structural information.[4][5]

• Electrospray Ionization (ESI): A "soft" ionization technique that typically generates protonated molecules [M+H]+ or other adducts with minimal fragmentation in the source.[6][7] Structural information is obtained through tandem mass spectrometry (MS/MS), where the precursor ion is isolated and fragmented through collision-induced dissociation (CID).[1]

Understanding the nuances of how the 1,8-naphthyridine core and its substituents behave under these different ionization and fragmentation regimes is paramount for accurate structural assignment.

Experimental Methodologies

To ensure the generation of high-quality and reproducible mass spectra, adherence to well-defined experimental protocols is crucial. The following sections outline standardized procedures for the analysis of 1,8-naphthyridine derivatives by EI-MS and ESI-MS/MS.

Electron Ionization Mass Spectrometry (EI-MS) Protocol

EI-MS is particularly well-suited for the analysis of volatile and thermally stable 1,8-naphthyridine derivatives.

Sample Preparation:

• Dissolve the purified 1,8-naphthyridine derivative in a volatile organic solvent (e.g., methanol, dichloromethane, or ethyl acetate) to a final concentration of approximately 10-100 µg/mL.[8]

• Ensure the sample is free of non-volatile salts and buffers, as these can interfere with the analysis.

• For direct infusion, load the sample into a capillary tube. For GC-MS, transfer an aliquot to an appropriate autosampler vial.

Instrumentation and Parameters:

• Mass Spectrometer: A gas chromatograph coupled to a mass spectrometer (GC-MS) or a direct insertion probe setup can be used.

• Ionization Energy: Standard 70 eV.[9]

• Ion Source Temperature: 200-250 °C.

• Mass Range: Scan from m/z 40 to a value sufficiently above the expected molecular weight.

• GC Conditions (if applicable):

  • Column: A nonpolar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: An initial hold at a low temperature followed by a ramp to a high temperature to ensure elution of the analyte.

Workflow for EI-MS Analysis:

Caption: A generalized workflow for the analysis of 1,8-naphthyridine derivatives by EI-MS.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) Protocol

ESI-MS/MS is ideal for a wider range of 1,8-naphthyridine derivatives, including those that are less volatile or thermally labile.

Sample Preparation:

• Dissolve the sample in a solvent system compatible with ESI, typically a mixture of water, acetonitrile, or methanol.[6] The concentration should be in the range of 1-20 pmol/µL.[6]

• To promote protonation in positive ion mode, add a small amount of a volatile acid, such as 0.1% formic acid.[6] For negative ion mode, a volatile base like ammonium hydroxide can be used.

• Filter the sample through a 0.2 µm syringe filter to remove any particulates.[6]

Instrumentation and Parameters:

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, or ion trap) equipped with an ESI source.

• Ionization Mode: Positive ion mode is generally preferred for nitrogen-containing compounds due to their basicity.

• Capillary Voltage: Typically 3-5 kV.

• Source Temperature: 100-300 °C.

• Nebulizing and Drying Gas (N2) Flow Rates: Optimize for stable spray and efficient desolvation.

• Collision Gas: Argon or nitrogen.

• Collision Energy: This will vary depending on the compound and the instrument. It is often ramped to observe a range of fragment ions.

Workflow for ESI-MS/MS Analysis:

Caption: A step-by-step workflow for the ESI-MS/MS analysis of 1,8-naphthyridine derivatives.

Fragmentation Pattern Comparison: Unsubstituted vs. Substituted 1,8-Naphthyridines

The fragmentation of 1,8-naphthyridines is highly dependent on the ionization method and the nature and position of substituents on the heterocyclic core.

Unsubstituted 1,8-Naphthyridine (EI-MS)

The electron ionization mass spectrum of the parent 1,8-naphthyridine (C8H6N2, MW: 130.15) is characterized by an intense molecular ion peak, which is typical for aromatic systems.[6] The primary fragmentation pathway involves the sequential loss of two molecules of hydrogen cyanide (HCN), a characteristic fragmentation for many nitrogen-containing heterocyclic compounds.[10]

Table 1: Key EI-MS Fragments of Unsubstituted 1,8-Naphthyridine

m/z	Proposed Fragment	Neutral Loss	Relative Intensity
130	[C8H6N2]•+ (Molecular Ion)	-	High
103	[C7H5N]•+	HCN	Moderate
76	[C6H4]•+	HCN	Moderate

Data sourced from NIST WebBook.[6]

Proposed EI-MS Fragmentation Pathway for Unsubstituted 1,8-Naphthyridine:

Caption: Proposed EI fragmentation pathway for unsubstituted 1,8-naphthyridine.

Substituted 1,8-Naphthyridines: A Comparative Analysis

The presence of substituents dramatically influences the fragmentation pathways, providing valuable information about their identity and location on the 1,8-naphthyridine ring.

For methyl-substituted 1,8-naphthyridines, in addition to the loss of HCN from the ring system, fragmentation involving the methyl group is observed. A common fragmentation is the loss of a hydrogen radical to form a stable, resonance-stabilized ion.

For a hypothetical 2-methyl-1,8-naphthyridine, one would expect to see:

• Loss of H•: Formation of an [M-H]+ ion, which can be represented as a resonance-stabilized pyridinium-type cation.

• Ring Fragmentation: Subsequent loss of HCN from the [M-H]+ ion or the molecular ion.

Amino-substituted naphthyridines also exhibit characteristic fragmentation patterns. Similar to the parent compound, the loss of HCN is a prominent pathway. Additionally, the amino group can influence fragmentation through the loss of a hydrogen radical or by participating in rearrangement reactions. For 2-amino-1,8-naphthyridine, the initial loss of HCN is a key fragmentation pathway.

Nalidixic acid (1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid) is an excellent example of a more complex substituted 1,8-naphthyridine. Its fragmentation under ESI-MS/MS in positive ion mode reveals the influence of its various functional groups.[11]

Table 2: Key ESI-MS/MS Fragments of Protonated Nalidixic Acid ([M+H]+, m/z 233)

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
233	215	H2O
233	205	C2H4
233	187	H2O + CO
215	187	CO

Data adapted from a study on quinolone antibiotics.[11]

The fragmentation of nalidixic acid is initiated by the protonation of the molecule, likely at one of the nitrogen atoms or the carbonyl oxygen. The subsequent fragmentation pathways are driven by the lability of the substituents:

• Loss of Water (H2O): The carboxylic acid group readily loses water, a very common fragmentation for protonated carboxylic acids.

• Loss of Ethene (C2H4): The N-ethyl group can undergo a rearrangement and elimination to lose a neutral ethene molecule.

• Loss of Carbon Monoxide (CO): Following the initial loss of water, the resulting ion can lose carbon monoxide.

Proposed ESI-MS/MS Fragmentation Pathway for Nalidixic Acid:

Caption: Simplified proposed fragmentation pathways for protonated nalidixic acid in ESI-MS/MS.

General Fragmentation Rules and Mechanistic Considerations

Based on the available data and general principles of mass spectrometry, several key fragmentation rules for 1,8-naphthyridines can be summarized:

• Ring Cleavage: The most characteristic fragmentation of the unsubstituted 1,8-naphthyridine ring under EI is the sequential loss of two molecules of HCN. This is a common feature for many nitrogen-containing aromatic heterocycles.[10]

• Substituent-Driven Fragmentation: In substituted 1,8-naphthyridines, the initial and most prominent fragmentation pathways are often dictated by the nature of the substituents.

  • Alkyl Groups: Can lead to the loss of an alkyl radical or an alkene through rearrangement.

  • Hydroxyl and Carboxyl Groups: Readily lose water, especially in ESI-MS/MS. Carboxyl groups can also lose CO2 or CO after an initial fragmentation.

  • Amino Groups: Can influence the fragmentation through the loss of NH3 or by participating in ring-opening and rearrangement reactions.

  • Halogens: Can be lost as a radical (in EI) or as HX (in ESI).

• "Soft" vs. "Hard" Ionization: EI-MS will generally show more complex spectra with extensive fragmentation of the entire molecule. ESI-MS/MS allows for a more controlled fragmentation, often initiated at the site of protonation, and is particularly useful for elucidating the fragmentation of specific functional groups.

Conclusion

The mass spectrometric fragmentation of 1,8-naphthyridines is a rich source of structural information. Electron ionization provides characteristic fingerprints for the core structure and simple derivatives, often dominated by the cleavage of the heterocyclic ring system. Electrospray ionization coupled with tandem mass spectrometry offers a more controlled approach, revealing fragmentation pathways that are highly dependent on the nature and position of substituents. By understanding these distinct fragmentation patterns, researchers can confidently identify known 1,8-naphthyridine derivatives and elucidate the structures of novel compounds, thereby accelerating the pace of drug discovery and development in this vital area of medicinal chemistry.

References

• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (2021). Journal of Analytical Methods in Chemistry. [Link]

• Gram-Scale Synthesis of 1,8-Naphthyridines in Water: The Friedlander Reaction Revisited. (2021). ACS Omega. [Link]

• A mild synthesis of substituted 1,8-naphthyridines. (2018). Green Chemistry. [Link]

• Mass spectra of some aminonaphthyridines and aminoquinolines. (1970). Journal of Heterocyclic Chemistry. [Link]

• 1,8-Naphthyridine. NIST WebBook. [Link]

• Aqueous chemistry of nalidixic acid and its complexes with biological relevant cations. (2023). Inorganica Chimica Acta. [Link]

• Nalidixic Acid. PubChem. [Link]

• Synthesis and Characterization of Benzo-[11][12]-naphthyridine-4(1H). (2013). RosDok. [Link]

• Green synthesis of substituted 1,8-naphthyridin-thiazole scaffolds, molecular docking studies and biological evaluation. (2023). Research on Chemical Intermediates. [Link]

• Synthesis of variously substituted 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. (2002). Il Farmaco. [Link]

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• Ion fragmentation of small molecules in mass spectrometry. (2009). SlideShare. [Link]

• Synthesis of dimeric 2-amino-1,8-naphthyridine and related DNA-binding molecules. (2008). Current Protocols in Nucleic Acid Chemistry. [Link]

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. (2016). Spectroscopy. [Link]

• Organic compounds. MassBank. [Link]

• Mass Spectrometry: Fragmentation. University of Puget Sound. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. (2015). Natural Product Reports. [Link]

• Clinical Mass Spectrometry in the Bioinformatics Era: A Hitchhiker's Guide. (2018). Computational and Structural Biotechnology Journal. [Link]

• Mass Spectrometry in Organometallic Chemistry. University of Victoria. [Link]

• The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. (2008). Life Science Journal. [Link]

• Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. (2018). Molecules. [Link]

• ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES. (2014). PMC. [Link]

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Translating Topoisomerase II Inhibitors: In Vivo vs In Vitro Efficacy of 3-Allyl-5-chloro-1,8-naphthyridine Analogs

The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, forming the core of potent antibacterial and antineoplastic agents. Specifically, analogs derived from the 3-allyl-5-chloro-1,8-naphthyridine building block have garnered significant attention for their ability to intercalate DNA and poison eukaryotic Topoisomerase II (Topo II)[1].

As a Senior Application Scientist, I have structured this guide to provide drug development professionals with a comprehensive, objective comparison of the in vitro and in vivo efficacy of these analogs. By understanding the causal relationships between structural modifications, assay readouts, and pharmacokinetic realities, researchers can better navigate the translational gap in oncology drug discovery.

Mechanistic Grounding: Topoisomerase II Poisoning

Unlike catalytic inhibitors that simply block enzyme function,1. They stabilize the transient Topo II-DNA cleavage complex, preventing DNA religation and leading to the accumulation of lethal double-strand breaks[1][2]. The coplanarity of the naphthyridine core facilitates DNA intercalation, while functionalization at the C-3 (allyl) and C-5 (chloro) positions modulates electronic distribution and steric fit within the enzyme's active site[3].

Mechanism of Topoisomerase II poisoning by 1,8-naphthyridine analogs leading to apoptosis.

In Vitro Efficacy Evaluation

To establish baseline potency, 3-allyl-5-chloro-1,8-naphthyridine analogs must first be evaluated in isolated enzyme systems to confirm target engagement.

Protocol 1: Topoisomerase II DNA Cleavage Assay

Causality & Validation: This assay directly measures the mechanistic target. It is a self-validating system because it includes a negative control (DMSO) to establish the baseline of uncut supercoiled DNA, and a positive control (Etoposide or Voreloxin) to confirm assay sensitivity and enzyme viability.

• Preparation: Prepare a reaction mixture containing 400 ng of supercoiled pBR322 plasmid DNA, 2 units of human Topo IIα, and assay buffer (50 mM Tris-HCl, 120 mM KCl, 10 mM MgCl2, 0.5 mM ATP).

• Compound Addition: Add the synthesized 3-allyl-5-chloro-1,8-naphthyridine analogs at varying concentrations (0.1 µM to 100 µM). Include Etoposide (10 µM) as a positive control.

• Incubation: Incubate at 37°C for 30 minutes. Causality: This specific timeframe allows the cleavage complex to reach a steady-state equilibrium without causing excessive thermal degradation of the Topo II enzyme.

• Termination & Trapping: Stop the reaction by adding 1% SDS and 1 mg/mL Proteinase K. Incubate for 30 minutes at 50°C. Causality: SDS denatures the enzyme, trapping it on the DNA, while Proteinase K digests the trapped Topo II, releasing the cleaved linear DNA fragments for visualization.

• Analysis: Resolve DNA topologies via 1% agarose gel electrophoresis containing 0.5 µg/mL ethidium bromide. Quantify the linear DNA band (cleaved product) using densitometry.

Table 1: In Vitro Cytotoxicity and Topo II Inhibition

(Representative data comparing structural analogs against clinical standards)

Compound	Substitution Profile	Topo II Cleavage (EC₅₀, µM)	HCT116 Cell Viability (IC₅₀, µM)
Analog A	3-allyl-5-chloro	1.2	0.85
Analog B	3-propyl-5-chloro	4.5	3.20
Analog C	3-allyl-5-fluoro	0.8	0.45
Etoposide	(Clinical Standard)	5.0	1.50
Voreloxin	(Clinical Standard)	0.5	0.15

In Vivo Efficacy Evaluation

High in vitro potency does not guarantee in vivo success. Pharmacokinetic (PK) barriers such as 4[4].

Step-by-step workflow for translating in vitro hits to in vivo efficacy models.

Protocol 2: Xenograft Mouse Model Efficacy Study

Causality & Validation: This protocol assesses true therapeutic potential in a living system. Continuous body weight tracking acts as a built-in validation for systemic toxicity, ensuring that observed tumor regression is due to the drug's mechanism of action and not a secondary effect of host morbidity.

• Inoculation: Subcutaneously inject 5×106 HCT116 human colon carcinoma cells (suspended in Matrigel) into the right flank of 6-week-old female BALB/c nude mice.

• Randomization: Once tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8/group). Causality: Randomization at this specific volume ensures uniform baseline disease burden across all cohorts, preventing skewed efficacy data.

• Dosing: Administer 3-allyl-5-chloro-1,8-naphthyridine analogs intravenously (IV) at 20 mg/kg once weekly for 3 weeks. Use vehicle (5% DMSO/95% Saline) as a negative control.

• Monitoring: Measure tumor dimensions using digital calipers twice weekly. Calculate volume as V=(length×width2)/2 . Causality: This formula approximates the volume of an ellipsoid, which is the standard geometric model for subcutaneous tumor growth.

• Toxicity Assessment: Weigh mice concurrently with tumor measurements. A body weight loss of >15% triggers humane endpoints, indicating an unacceptably narrow therapeutic window.

Table 2: In Vivo Efficacy and Toxicity Profiling

Treatment Group	Dose (mg/kg, IV)	Tumor Growth Inhibition (TGI %)	Max Body Weight Loss (%)
Vehicle Control	0	0%	< 2%
Analog A	20	45%	5%
Analog C	20	78%	12%
Voreloxin	20	85%	14%

The Comparison: Bridging the Translation Gap

When comparing the datasets, Analog A demonstrated strong in vitro Topo II poisoning (EC₅₀ 1.2 µM) but yielded a mediocre in vivo TGI of 45%. This discrepancy is a hallmark challenge in developing C-3 modified 1,8-naphthyridines. It is often attributed to rapid hepatic clearance or high plasma protein binding, which severely reduces the free fraction of the drug available to penetrate the tumor microenvironment[4].

Conversely, Analog C (where the C-5 chlorine was substituted with fluorine) maintained its in vitro potency while exhibiting robust in vivo efficacy (78% TGI). The causality here lies in the fluorine atom's ability to enhance metabolic stability against cytochrome P450-mediated degradation without disrupting the planar intercalation required for Topo II poisoning[2].

References

• Title: Voreloxin Is an Anticancer Quinolone Derivative that Intercalates DNA and Poisons Topoisomerase II | PLOS One Source: plos.org URL: [Link]

• Title: Synthesis and Structure−Activity Relationships of Novel 7-Substituted 1,4-Dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic Acids as Antitumor Agents. Part 1 | Journal of Medicinal Chemistry Source: acs.org URL: [Link]

• Title: Pharmacokinetic evaluation of C-3 modified 1,8-naphthyridine-3-carboxamide derivatives with potent anticancer activity: lead finding - Taylor & Francis Source: tandfonline.com URL: [Link]

• Title: QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II Source: researchgate.net URL: [Link]

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• 4. tandfonline.com [tandfonline.com]

Benchmarking 3-allyl-5-chloro-1,8-naphthyridine: A Comparative Guide to a Promising Kinase Inhibitor Scaffold

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the relentless pursuit of novel molecular scaffolds that offer improved potency, selectivity, and desirable pharmacokinetic profiles is paramount. Kinase inhibitors have emerged as a cornerstone of precision medicine, and the inherent properties of their core chemical structures are critical determinants of their therapeutic success.[1] This guide provides an in-depth, objective comparison of the 3-allyl-5-chloro-1,8-naphthyridine scaffold against other established kinase inhibitor frameworks, supported by a synthesis of available experimental data.

The 1,8-naphthyridine core is recognized as a "privileged scaffold" in medicinal chemistry, known for its wide spectrum of biological activities, including potent anticancer properties.[2] Its unique electronic and steric features allow for diverse substitutions that can be fine-tuned to achieve high affinity and selectivity for various kinase targets. The specific derivative, 3-allyl-5-chloro-1,8-naphthyridine, incorporates functionalities that suggest a strong potential for kinase inhibition, making it a compelling candidate for further investigation.

The 1,8-Naphthyridine Scaffold: A Foundation for Potent Kinase Inhibition

The 1,8-naphthyridine ring system, a bicyclic heteroaromatic structure, has been the basis for numerous biologically active compounds. Its derivatives have been investigated for a range of therapeutic applications, from antimicrobial to anticancer agents.[2][3] The anticancer effects of 1,8-naphthyridine derivatives are often attributed to their ability to modulate the activity of key enzymes involved in cell proliferation and survival, such as topoisomerases and protein kinases.[2][4]

The strategic placement of substituents on the 1,8-naphthyridine core is crucial for dictating its biological activity. Structure-activity relationship (SAR) studies have revealed that modifications at the C2, C3, C5, and C7 positions can significantly impact a compound's potency and selectivity.[5][6] The introduction of an allyl group at the C3 position and a chlorine atom at the C5 position in the target scaffold are deliberate modifications aimed at enhancing its kinase inhibitory potential.

Comparative Analysis of Kinase Inhibitor Scaffolds

To contextualize the potential of the 3-allyl-5-chloro-1,8-naphthyridine scaffold, it is essential to compare its performance with that of other well-established kinase inhibitor cores. The following tables summarize the in vitro cytotoxic activity (IC50 values) of representative derivatives from different scaffold classes against various human cancer cell lines. While direct comparative data for 3-allyl-5-chloro-1,8-naphthyridine is not available in a single study, the data presented for closely related 1,8-naphthyridine derivatives provide a strong basis for inference.

Table 1: Comparative Cytotoxic Activity (IC50 in µM) of Kinase Inhibitor Scaffolds

Scaffold Class	Representative Compound	Cancer Cell Line	IC50 (µM)	Reference
1,8-Naphthyridine	Compound 16 (C-2 naphthyl, C-7 CH3)	HeLa (Cervical)	0.7	[6]
HL-60 (Leukemia)	0.1	[6]
PC-3 (Prostate)	5.1	[6]
SNS-595	Various	(Potent)	[2]
Voreloxin	Various	(Clinically Investigated)	[7]
Pyrimidine	Osimertinib	H1975 (L858R/T790M EGFR mutant Lung)	~0.015	[1]
Alisertib (MLN8237)	Various	(Potent Aurora Kinase A inhibitor)	[1]
Quinoline	Compound 7	(RIP2 Kinase Inhibition)	IC50 = 1 nM (biochemical)
Compound 3c	RD-ES (Ewing Sarcoma)	1	[8]
Pyrazole	Compound 2	HCT116 (Colon)	0.95 (Antiproliferative)	[9]
Compound 6	HCT116 (Colon)	0.39 (Antiproliferative)	[9]

Interpretation of Comparative Data:

The data indicate that 1,8-naphthyridine derivatives exhibit potent cytotoxic activity against a range of cancer cell lines, with some compounds demonstrating IC50 values in the sub-micromolar to low micromolar range.[6] This places them in a comparable efficacy bracket with established pyrimidine, quinoline, and pyrazole-based inhibitors.[1][4][8][9] The specific substitutions on the 1,8-naphthyridine ring are critical, as evidenced by the high potency of compounds with specific functional groups at the C2 and C7 positions.[6] The introduction of an allyl group at C3 and a chloro group at C5 in our scaffold of interest is hypothesized to further enhance these properties by providing additional binding interactions within the kinase active site.

Experimental Protocols for Benchmarking

To rigorously evaluate the potential of 3-allyl-5-chloro-1,8-naphthyridine as a kinase inhibitor, a series of well-defined experimental protocols are necessary. These assays will enable a direct comparison of its performance against other scaffolds and provide crucial data on its mechanism of action.

Synthesis of 3-allyl-5-chloro-1,8-naphthyridine

The synthesis of substituted 1,8-naphthyridines can be achieved through various established methods, with the Friedlander synthesis being a common and versatile approach.[3][10]

General Workflow for 1,8-Naphthyridine Synthesis:

Caption: General workflow for the Friedlander synthesis of 1,8-naphthyridine derivatives.

A detailed protocol for the synthesis of a 1,8-naphthyridin-5-one derivative, which can be adapted for our target compound, involves the reaction of 2-chloro-3-formylpyridine with an appropriate amine followed by cyclization.

Step-by-Step Synthesis Protocol (Conceptual):

• Preparation of the Precursor: Synthesize a suitable precursor from 2-aminonicotinaldehyde or a related starting material.[3]

• Introduction of the Allyl Group: React the precursor with an allyl-containing reagent to introduce the C3-allyl substituent.

• Chlorination: Introduce the chlorine atom at the C5 position using a suitable chlorinating agent.

• Cyclization: Perform an intramolecular cyclization reaction to form the 1,8-naphthyridine ring system.

• Purification: Purify the final product using column chromatography or recrystallization.

In Vitro Kinase Inhibition Assay

An in vitro kinase assay is essential to determine the direct inhibitory effect of 3-allyl-5-chloro-1,8-naphthyridine on specific kinase targets.

Workflow for In Vitro Kinase Assay:

Caption: General workflow for an in vitro kinase inhibition assay.

Detailed Protocol:

• Prepare Reagents: Prepare a kinase reaction buffer, a solution of the purified kinase of interest, a solution of the kinase substrate, and a solution of ATP.

• Set up the Reaction: In a 96-well plate, add the kinase, the test compound (3-allyl-5-chloro-1,8-naphthyridine at various concentrations), and the substrate to the reaction buffer.

• Initiate the Reaction: Add ATP to each well to start the phosphorylation reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the Reaction: Terminate the reaction by adding a stop solution (e.g., EDTA).

• Detection: Quantify the amount of phosphorylated substrate using a suitable detection method, such as a luminescence-based assay (e.g., ADP-Glo™) or a fluorescence-based assay.[11]

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Cell-Based Kinase Inhibition and Cytotoxicity Assay (MTT Assay)

A cell-based assay is crucial to assess the compound's ability to inhibit kinase activity within a cellular context and to determine its cytotoxic effects on cancer cells. The MTT assay is a widely used method for this purpose.[12][13][14][15]

Workflow for MTT Assay:

Caption: Workflow for the MTT cell proliferation and cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 3-allyl-5-chloro-1,8-naphthyridine and control compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will metabolize the MTT into formazan crystals.[13]

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the logarithm of the compound concentration to determine the IC50 value.

ADME/Tox Profiling: Predicting Druggability

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties is critical for its potential as a drug candidate.[16][17][18] In silico tools can provide initial predictions, which should be followed by in vitro assays.

Key ADME/Tox Parameters and Prediction Tools:

Parameter	Importance	In Silico Prediction Tools
Solubility	Affects absorption and formulation.	SwissADME, pkCSM[19]
Lipophilicity (LogP)	Influences permeability, metabolism, and toxicity.	SwissADME, pkCSM
Permeability	Determines absorption across biological membranes.	Caco-2 permeability models[18]
Metabolic Stability	Predicts the compound's half-life in the body.	CYP P450 inhibition/induction models[18]
Toxicity	Identifies potential adverse effects.	hERG inhibition, Ames test predictions[17]

Workflow for ADME/Tox Profiling:

Caption: General workflow for ADME/Tox profiling of a drug candidate.

Conclusion and Future Directions

The 3-allyl-5-chloro-1,8-naphthyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. The existing data on related 1,8-naphthyridine derivatives demonstrate their potential to achieve high potency against various cancer cell lines, comparable to that of established kinase inhibitor scaffolds. The proposed experimental workflow provides a clear roadmap for the comprehensive evaluation of this specific compound.

Future research should focus on synthesizing 3-allyl-5-chloro-1,8-naphthyridine and profiling it against a broad panel of kinases to determine its selectivity profile.[20] Further optimization of the scaffold through medicinal chemistry efforts, guided by SAR studies and computational modeling, could lead to the discovery of highly potent and selective kinase inhibitors with favorable drug-like properties. The systematic benchmarking of this and other novel scaffolds is essential for advancing the field of targeted cancer therapy.

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• Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel. ACS Publications. Available from: [Link]

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